Fmoc-S-(diphenylmethyl)-L-cysteine

Core Science & Biosynthesis

A Senior Application Scientist's Technical Guide to Fmoc-S-(diphenylmethyl)-L-cysteine

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Imperative for Advanced Cysteine Protection

In the landscape of therapeutic peptide development, cysteine residues represent both a cornerstone of structural integrity and a significant synthetic challenge. The ability to form precise disulfide bridges is fundamental to replicating the native conformation and biological activity of complex peptides. However, the high reactivity of the cysteine thiol (sulfhydryl) group necessitates a robust and strategically versatile protecting group strategy during Solid-Phase Peptide Synthesis (SPPS). This guide provides a deep dive into the chemical properties and field-proven applications of Fmoc-S-(diphenylmethyl)-L-cysteine, herein referred to as Fmoc-Cys(Dpm)-OH, a reagent that offers a superior level of control and stability for demanding synthetic targets.

Core Chemical & Physical Properties of Fmoc-Cys(Dpm)-OH

Fmoc-Cys(Dpm)-OH is an L-cysteine derivative where the alpha-amino group is protected by the base-labile Fluorenylmethoxycarbonyl (Fmoc) group, and the side-chain thiol is protected by the acid-labile diphenylmethyl (Dpm) group. This strategic combination of protecting groups underpins its utility in modern Fmoc-based SPPS.

Property	Value / Description	Source(s)
Chemical Name	(2R)-3-(benzhydrylsulfanyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid	[1]
Molecular Formula	C₃₁H₂₇NO₄S	[2][3]
Molecular Weight	509.62 g/mol	[2][4]
Appearance	White to off-white powder	[2]
Purity (Typical)	≥98.0% (HPLC)	[3][5]
Melting Point	Not consistently reported in literature or supplier documentation.
Solubility	Generally soluble in common polar aprotic SPPS solvents such as N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP). Poorly soluble in aqueous solutions.	[6][7]
UV Absorbance	The dominant chromophore is the Fmoc group, which exhibits characteristic absorbance maxima around 265 nm, 290 nm, and 301 nm. This property is utilized for spectrophotometric monitoring of Fmoc deprotection during SPPS.	[8]
CAS Number	247595-29-5	[2][3][4]

The Dpm Group in Action: A Paradigm of Stability and Selectivity in SPPS

The choice of a cysteine side-chain protecting group is a critical decision that dictates the entire synthetic strategy. The Dpm group offers a unique stability profile that positions it as a superior alternative to the more common trityl (Trt) group in specific, yet crucial, applications.

Enhanced Acid Stability and Orthogonality

The primary advantage of the Dpm group is its enhanced stability under mildly acidic conditions compared to other trityl-type groups like 4-methoxytrityl (Mmt) or trityl (Trt) itself. The Dpm group is stable to low concentrations of trifluoroacetic acid (TFA) (e.g., 1-3% in Dichloromethane (DCM)), whereas the Trt group can be slowly cleaved under these same conditions.[5][9]

This differential lability is the key to orthogonality . It allows for the selective deprotection of a more acid-labile group, such as Mmt, on one cysteine residue while another Cys(Dpm) residue in the same peptide sequence remains fully protected. This strategy is instrumental in the regioselective formation of multiple, complex disulfide bridges within a single peptide.[9]

Mitigation of Cysteine-Related Side Reactions: The Racemization Problem

Cysteine is notoriously susceptible to racemization (epimerization) during the carboxyl activation step of peptide coupling, especially when using potent uronium/aminium-based coupling reagents like HBTU or HCTU in the presence of a tertiary base.[10] This is due to the acidity of the α-proton, which is stabilized by the adjacent sulfur atom.

Field data and comparative studies have demonstrated that the Dpm group provides superior steric hindrance around the α-carbon compared to the Trt group, significantly suppressing the rate of racemization. One study reported that with HCTU activation, D-Cys formation for Fmoc-Cys(Dpm)-OH was only 1.2% at 25°C, compared to 8.0% for Fmoc-Cys(Trt)-OH under identical conditions.[5] This makes Fmoc-Cys(Dpm)-OH the preferred choice for incorporating cysteine into sequences where chiral purity is paramount.

Field-Proven Experimental Protocols

The following protocols are provided as a self-validating framework. The rationale behind key steps is explained to ensure reproducibility and troubleshooting capability.

Standard Coupling Protocol for Fmoc-Cys(Dpm)-OH in SPPS

This protocol outlines the manual incorporation of Fmoc-Cys(Dpm)-OH into a growing peptide chain on a solid support resin (e.g., Rink Amide resin).

Workflow Diagram: Single SPPS Cycle

Caption: Standard workflow for one cycle of solid-phase peptide synthesis.

Methodology:

• Resin Preparation: Swell the peptide-resin in DMF for 30-60 minutes in a suitable reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 3 minutes, then drain.

  • Add a fresh solution of 20% piperidine in DMF and agitate for 10 minutes.

  • Expertise Note: The two-step deprotection ensures complete removal of the Fmoc group, which can be monitored by UV absorbance of the dibenzofulvene-piperidine adduct in the drained solution.[2]

• Washing: Wash the resin thoroughly with DMF (5 x 1 min) to remove all traces of piperidine, which would otherwise neutralize the subsequent coupling reagents.

• Coupling Activation:

  • In a separate vial, dissolve Fmoc-Cys(Dpm)-OH (3-5 equivalents relative to resin loading), a coupling agent such as HCTU (0.95 eq. relative to the amino acid), and a base such as N,N-Diisopropylethylamine (DIPEA) (2 eq. relative to the amino acid) in DMF.

  • Allow the solution to pre-activate for 1-2 minutes.

  • Causality Note: Minimal pre-activation time is crucial for cysteine to minimize base-catalyzed racemization, even with the Dpm group.[10]

• Coupling Reaction:

  • Drain the wash solvent from the resin.

  • Add the activated amino acid solution to the resin.

  • Agitate at room temperature for 1-2 hours.

  • Trustworthiness Check: Monitor the coupling reaction for completion using a qualitative ninhydrin (Kaiser) test. A negative result (yellow beads) indicates a complete reaction.

• Final Wash: Wash the resin with DMF (3-5 x 1 min) to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Side-Chain Deprotection: Cleavage of the Dpm Group

The Dpm group is cleaved simultaneously with the peptide from most acid-labile resins during the final deprotection step.

Workflow Diagram: Cleavage and Deprotection

Sources

• 1. Fmoc-Cys(Dpm)-OH Novabiochem 247595-29-5 [sigmaaldrich.com]
• 2. 247595-29-5 Fmoc-Cys(Dpm)-OH | 渡辺化学工業株式会社 [watanabechem.co.jp]
• 3. scbt.com [scbt.com]
• 4. digital.csic.es [digital.csic.es]
• 5. carlroth.com [carlroth.com]
• 6. Fmoc-Cys(Dpm)-OH 100 G [chemicalbook.com]
• 7. Fmoc-L-Cysteine | 135248-89-4 [chemicalbook.com]
• 8. chemimpex.com [chemimpex.com]
• 9. N-Fmoc-S-trityl-L-cysteine, 95% 5 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 10. (Fmoc-Cys-OH) | C36H32N2O8S2 | CID 14389771 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced Strategies in Peptide Synthesis: The Diphenylmethyl (Dpm) Protecting Group for Cysteine

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Whitepaper / Application Guide

Executive Summary

The synthesis of complex, disulfide-rich peptides—such as conotoxins, insulin analogs, and antibody hinge regions—requires absolute control over cysteine (Cys) reactivity. The highly nucleophilic thiol side chain of Cys is prone to alkylation, oxidation, and base-catalyzed racemization during Solid-Phase Peptide Synthesis (SPPS). While the trityl (Trt) group has long been the standard for Fmoc/tBu chemistry, its extreme steric bulk exacerbates racemization, and its hyper-acid lability limits orthogonal deprotection strategies.

As a Senior Application Scientist, I present this technical guide on the Diphenylmethyl (Dpm) protecting group. Dpm fills a critical gap in the peptide chemist's arsenal, offering an optimal balance of steric shielding to suppress racemization, alongside an intermediate acid-lability profile that enables highly regioselective disulfide mapping.

The Chemical Rationale: Bridging the Acid-Lability Gap

In standard Fmoc/tBu SPPS, the choice of Cys protecting group dictates the entire synthetic strategy. The acid lability of these groups is thermodynamically governed by the stability of the carbocation generated during trifluoroacetic acid (TFA) cleavage.

The trityl (Trt) and 4-methoxytrityl (Mmt) groups form highly resonance-stabilized carbocations, making them exceptionally labile to dilute acid (1–5% TFA). Conversely, the 4-methoxybenzyl (Mob) and p-methylbenzyl (Meb) groups require extremely harsh conditions, such as anhydrous hydrogen fluoride (HF) or boiling TFA, for removal.

The 1 strategically bridges this gap[1]. Because the diphenylmethyl carbocation lacks the third phenyl ring present in Trt, it possesses a higher activation energy for cleavage[2]. Consequently, Dpm is completely stable to the 1–3% TFA concentrations used to remove Mmt, yet it can be fully cleaved by standard 90–95% TFA cocktails at room temperature[1][3]. This unique thermodynamic profile makes Dpm perfectly orthogonal to both highly acid-labile groups (Mmt) and acid-stable groups (Mob/Acm)[3].

Mitigating Cysteine Racemization: A Steric Balancing Act

Cysteine is notoriously susceptible to base-catalyzed racemization during carboxyl activation, particularly when using potent phosphonium or uronium coupling reagents (e.g., HATU, HBTU). The mechanism involves the abstraction of the α -proton by the base, forming an enol intermediate.

Counterintuitively, the massive steric bulk of the Trt group increases racemization rates (up to 8.0–10.9%)[1][4]. This occurs because the excessive steric hindrance drastically slows down the desired nucleophilic attack of the incoming amine, allowing the competing base-catalyzed enolization reaction more time to occur.

Dpm offers an elegant solution. It provides sufficient steric shielding to the sulfur atom—destabilizing the enol form—without excessively retarding the primary amide coupling rate. As a result,4 under standard conditions[4].

Quantitative Comparison of Cys Protecting Groups

The table below summarizes the critical metrics dictating the selection of Cys protecting groups in Fmoc SPPS.

Protecting Group	Chemical Structure	Cleavage Conditions	Racemization Rate (%)	Orthogonality Profile
Trt	Triphenylmethyl	1–5% TFA	8.0%	Labile to mild acid; incompatible with Mmt
Bzl	Benzyl	HF / Na/NH₃ (liq.)	5.3%	Stable to 95% TFA; requires specialized equipment
Dpm	Diphenylmethyl	90–95% TFA	1.2%	Stable to 1–3% TFA; orthogonal to Mmt/Trt
Mob	4-Methoxybenzyl	HF / TFMSA	N/A	Stable to 95% TFA (at room temp)

Strategic Workflow: Regioselective Disulfide Mapping

By leveraging the differential acid lability of Mmt and Dpm, researchers can design self-directing workflows for peptides requiring multiple, specific disulfide bridges. The workflow below illustrates the logical progression of orthogonal deprotection.

Caption: Workflow for regioselective disulfide bond formation using orthogonal Mmt and Dpm protection.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify successful execution.

Protocol 1: Incorporation of Fmoc-Cys(Dpm)-OH

• Objective: Couple Cys(Dpm) while actively suppressing base-catalyzed epimerization.

• Step 1: Pre-activate Fmoc-Cys(Dpm)-OH (3 eq) with DIC (3 eq) and Oxyma Pure (3 eq) in anhydrous DMF for 3 minutes.

  • Causality: during activation, drastically reducing the enolization that plagues uronium salts (HATU) combined with strongly basic DIPEA.

• Step 2: Add the activated mixture to the resin and agitate for 60 minutes at room temperature. Avoid microwave heating for Cys residues to prevent thermal epimerization.

• Step 3: Wash the resin thoroughly with DMF (5 × 1 min).

• Validation Checkpoint: Perform a Kaiser (Ninhydrin) test. Colorless/yellow beads indicate complete coupling. A blue result indicates unreacted primary amines, necessitating a recoupling step.

Protocol 2: Selective Mmt Cleavage in the Presence of Dpm

• Objective: Remove Mmt to expose the first pair of thiols without disturbing Dpm.

• Step 1: Treat the resin with 1–3% TFA in DCM containing 1% TIS for 5 × 2 minutes.

  • Causality: The highly stabilized Mmt carbocation forms rapidly in dilute acid. Dpm, lacking the electron-donating methoxy group, remains completely intact due to its higher activation energy[2].

• Step 2: Wash with DCM (3 × 1 min) and DMF (3 × 1 min).

• Validation Checkpoint: The initial cleavage solutions will turn bright yellow/orange due to the Mmt cation. Continue treatments until the cleavage solution remains entirely colorless, validating complete selective deprotection.

Protocol 3: Global Cleavage and Dpm Removal

• Objective: Cleave the peptide from the resin and fully remove the Dpm groups.

• Step 1: Prepare the cleavage cocktail: 95% TFA, 2.5% TIS, 2.5% H₂O (v/v/v). If multiple Cys residues or Met/Trp are present, add 2.5% Ethanedithiol (EDT) and reduce TFA to 92.5%.

  • Causality: 95% TFA provides the protonating power to cleave the Dpm thioether. to act as a hydride donor, irreversibly quenching the diphenylmethyl carbocation. Without it, the strongly nucleophilic free thiol will re-attack the carbocation, leading to incomplete deprotection.

• Step 2: Incubate the resin with the cocktail for 2–3 hours at room temperature.

• Step 3: Precipitate the peptide in cold diethyl ether and centrifuge.

• Validation Checkpoint: Analyze the crude precipitate via LC-MS. The mass spectrum must show the complete loss of the Dpm mass (-166.2 Da per Cys). Perform an Ellman’s Reagent (DTNB) assay to quantify free sulfhydryls and confirm they match the theoretical yield.

Mechanistic Quenching of the Dpm Cation

The success of Dpm removal hinges entirely on the irreversible quenching of the generated carbocation. The diagram below maps the logical relationship between acidolysis, reversible re-alkylation, and successful silane scavenging.

Caption: Mechanism of Dpm acidolysis and the critical role of TIS in preventing thiol re-alkylation.

Sources

• 1. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

The S-Diphenylmethyl (Dpm) Group: A Technical Guide to a Versatile Thiol Protecting Group

Abstract

In the landscape of multistep organic synthesis, particularly in the fields of peptide and medicinal chemistry, the strategic use of protecting groups is paramount to achieving desired chemical transformations with high fidelity.[1][2] Among the arsenal of protective moieties for the thiol functionality of cysteine, the S-diphenylmethyl (Dpm) group, also known as benzhydryl (Bzh), has emerged as a valuable and versatile tool.[3] This technical guide provides an in-depth exploration of the core features of the S-Dpm protecting group, grounded in scientific principles and field-proven applications. We will delve into its chemical properties, mechanisms of introduction and cleavage, and its strategic deployment in complex synthetic endeavors, offering researchers, scientists, and drug development professionals a comprehensive resource to leverage the unique advantages of the Dpm group.

Introduction to the S-Diphenylmethyl Protecting Group

The thiol group of cysteine is a highly nucleophilic and readily oxidizable functionality, necessitating robust protection during chemical synthesis to prevent undesirable side reactions.[1] The ideal protecting group should be easy to introduce, stable under a range of reaction conditions, and selectively removable under mild conditions that do not compromise the integrity of the target molecule.[4]

The S-diphenylmethyl (Dpm) group is a substituted alkyl-type protecting group characterized by a diphenylmethyl moiety attached to the sulfur atom of a thiol.[3][5] Its utility stems from a balance of stability and controlled lability, primarily governed by the stability of the diphenylmethyl carbocation formed during cleavage.[6]

Core Features and Chemical Properties

The efficacy of the Dpm group is rooted in its distinct chemical characteristics:

• Acid Lability: The S-Dpm bond is susceptible to cleavage under acidic conditions, most commonly with trifluoroacetic acid (TFA).[1][7] The rate of cleavage is dependent on the concentration of the acid, allowing for a degree of tunability in its removal.[6] This acid-labile nature is a cornerstone of its application in modern peptide synthesis strategies.

• Steric Hindrance: The two phenyl rings of the Dpm group provide significant steric bulk around the protected thiol. This steric hindrance can play a role in modulating the reactivity of the protected cysteine residue and has been shown to be effective in reducing cysteine racemization during peptide synthesis compared to less bulky groups like benzyl (Bzl).[8]

• Orthogonality: In the context of Fmoc-based solid-phase peptide synthesis (SPPS), the Dpm group is stable to the basic conditions (typically piperidine in DMF) used for the removal of the Nα-Fmoc group.[1][9] This orthogonality is crucial for the stepwise assembly of peptide chains without premature deprotection of the cysteine side chain.

Mechanism of Protection and Deprotection

A thorough understanding of the underlying reaction mechanisms is critical for the effective implementation of any protecting group strategy.

Introduction of the S-Dpm Group

The S-Dpm group is typically introduced by reacting the free thiol of cysteine with a diphenylmethylating agent. A common method involves the use of diphenylmethanol in the presence of a strong acid, such as trifluoroacetic acid or hydrogen bromide in acetic acid.[10] The reaction proceeds via an SN1-type mechanism where the acid protonates the hydroxyl group of diphenylmethanol, leading to the formation of a stable diphenylmethyl carbocation. This electrophilic carbocation is then attacked by the nucleophilic sulfur atom of the thiol.

Caption: Mechanism of S-Dpm protection of a thiol.

Cleavage of the S-Dpm Group

The removal of the S-Dpm group is an acid-catalyzed process that hinges on the stability of the resulting diphenylmethyl carbocation.[6] The reaction is typically carried out using a solution of trifluoroacetic acid (TFA) in a suitable solvent like dichloromethane (DCM).[11][12]

The mechanism involves the protonation of the sulfur atom, weakening the C-S bond. This is followed by the departure of the stable diphenylmethyl carbocation, which is effectively scavenged to prevent side reactions.

Caption: Mechanism of acid-catalyzed S-Dpm cleavage.

The liberated diphenylmethyl carbocation is a reactive electrophile that can potentially re-alkylate the deprotected thiol or other nucleophilic residues in the peptide, such as tryptophan.[12] To prevent these undesirable side reactions, "cation scavengers" are added to the cleavage cocktail. Common scavengers include triisopropylsilane (TIS) and water.[11][13]

Strategic Applications in Synthesis

The unique properties of the S-Dpm group make it a valuable asset in various synthetic strategies, particularly in peptide chemistry.

Orthogonal Protection in Fmoc-SPPS

The stability of the S-Dpm group to the basic conditions of Fmoc removal allows for its seamless integration into Fmoc-based solid-phase peptide synthesis.[1] This enables the synthesis of cysteine-containing peptides where the thiol group remains protected throughout the chain assembly. The Dpm group is then typically removed during the final cleavage of the peptide from the resin with a TFA-based cocktail.[11][12]

A key advantage of the Dpm group over the more acid-labile trityl (Trt) group is its greater stability to lower concentrations of TFA.[14] This allows for the selective removal of other highly acid-labile protecting groups, such as the 4-methoxytrityl (Mmt) group, while the S-Dpm group remains intact.[14] This "semi-permanent" nature facilitates the on-resin formation of disulfide bonds in a controlled manner.[7]

Protecting Group	Cleavage Conditions	Stability to 20% Piperidine/DMF
S-Trityl (Trt)	Highly acid-labile (e.g., 1-5% TFA in DCM)[1][14]	Stable
S-Diphenylmethyl (Dpm)	Moderately acid-labile (cleaved by ~50-95% TFA)[7]	Stable
S-Acetamidomethyl (Acm)	Stable to TFA; removed by mercury(II) or iodine[8]	Stable
S-tert-Butyl (tBu)	Stable to TFA; removed by strong acids (e.g., HF) or with reducing agents[15]	Stable

Table 1: Comparison of common cysteine protecting groups.

Minimizing Cysteine Racemization

During the activation and coupling steps of peptide synthesis, cysteine residues are prone to racemization.[8] The steric bulk of the S-protecting group can influence the rate of this side reaction. Studies have shown that the Dpm group is more effective at suppressing racemization compared to the less sterically hindered benzyl (Bzl) group and, in some cases, even the bulkier trityl (Trt) group.[8] This makes Fmoc-Cys(Dpm)-OH a preferred building block for the incorporation of cysteine in sensitive sequences.

Experimental Protocols

The successful application of the S-Dpm protecting group relies on well-defined and reproducible experimental procedures.

Protocol for S-Diphenylmethyl Protection of Cysteine

This protocol describes the synthesis of S-diphenylmethyl-L-cysteine.

Materials:

• L-cysteine

• Diphenylmethanol

• Trifluoroacetic acid (TFA)

• Diethyl ether

• Sodium acetate solution

Procedure:

• Dissolve L-cysteine and a molar excess of diphenylmethanol in trifluoroacetic acid.

• Stir the reaction mixture at room temperature for approximately 15 minutes.

• Remove the excess trifluoroacetic acid under reduced pressure.

• Add diethyl ether to the residue to precipitate the product.

• Collect the precipitate by filtration.

• Wash the precipitate with diethyl ether and then dissolve it in a minimal amount of water.

• Neutralize the solution with a sodium acetate solution to precipitate the S-diphenylmethyl-L-cysteine.

• Collect the product by filtration, wash with water, and dry under vacuum.

Caption: Experimental workflow for S-Dpm protection.

Protocol for TFA-Mediated Cleavage of the S-Dpm Group from a Peptide Resin

This protocol outlines the final cleavage and deprotection of a peptide synthesized on a solid support, including the removal of the S-Dpm group.[11][12]

Materials:

• Peptide-resin

• Cleavage Cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (H₂O) in a ratio of 95:2.5:2.5 (v/v/v)

• Cold diethyl ether

Procedure:

• Place the dry peptide-resin in a suitable reaction vessel.

• Add the freshly prepared cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Allow the mixture to stand at room temperature with occasional agitation for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small amount of fresh TFA to ensure complete recovery.

• Combine the filtrates and add the solution dropwise to a 10-fold excess of cold diethyl ether to precipitate the peptide.

• Isolate the precipitated peptide by centrifugation, decant the ether, and wash the peptide pellet with cold diethyl ether.

• Dry the peptide under vacuum.

Caption: Experimental workflow for S-Dpm cleavage.

Conclusion

The S-diphenylmethyl protecting group offers a compelling combination of acid lability, steric bulk, and orthogonality that makes it a highly effective tool for the protection of cysteine in complex organic synthesis. Its moderate acid sensitivity, which is greater than that of the Acm group but less than that of the highly labile Trt group, provides a valuable window of selectivity for the strategic construction of molecules with multiple disulfide bonds. By understanding the fundamental principles of its application and adhering to well-established experimental protocols, researchers can confidently employ the S-Dpm group to navigate the challenges of modern synthetic chemistry and advance the development of novel peptides and therapeutics.

References

• Zervas, L., Photaki, I., & Phocas, I. (1968). On Cysteine and Cystine Peptides. Part V.l S-Trityl- and S-Diphenyl. Journal of the Chemical Society C: Organic, 1968, 1-1.
• Payne, R. J., & Otto, C. (2013). Protecting group chemistry for the cysteine thiol group.
• Hibino, H., & Nishiuchi, Y. (2014). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 20(1), 30-37.

• CEM Corporation. (n.d.). Peptide Cleavage and Protected Cleavage Procedures. Retrieved from [Link]

• Watanabe Chemical Industries, Ltd. (n.d.). Fmoc-Cys(Dpm)-OH. Retrieved from [Link]

• Aihara, K. (2016).
• Ramos-Tomillero, I., Mendive-Tapia, L., Góngora-Benítez, M., Nicolás, E., Tulla-Puche, J., & Albericio, F. (2013). Understanding Acid Lability of Cysteine Protecting Groups. Molecules, 18(5), 5245-5257.

• Watanabe Chemical Industries, Ltd. (n.d.). 247595-29-5 Fmoc-Cys(Dpm)-OH. Retrieved from [Link]

• Bera, S., & Ghorai, P. (2024). Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. Organic Process Research & Development, 28(1), 1-22.

• AAPPTec. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. Retrieved from [Link]

• Ramos-Tomillero, I., Mendive-Tapia, L., Góngora-Benítez, M., Nicolás, E., Tulla-Puche, J., & Albericio, F. (2013). Understanding Acid Lability of Cysteine Protecting Groups. Molecules, 18(5), 5245–5257.

• ChemistryViews. (2020, December 4). New Protecting Groups for the Cysteine Side Chain. Retrieved from [Link]

• Conda-Sheridan, M., & Krishnaiah, M. (2020). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2103, 111-128.
• Almaliti, J., et al. (2021).
• Saudi, M., & van Aerschot, A. (2013). A Straightforward Diphenylmethyl Protection Method and Deprotection of Some Pyrimidine Nucleosides. Molecules, 18(7), 8524-8534.
• Zervas, L., Photaki, I., & Ghelis, N. (1962). On cysteine and cystine peptides. Part V. S-trityl- and S-diphenylmethyl-cysteine and -cysteine peptides. Journal of the Chemical Society C: Organic, 1965, 7285-7291.

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.
• Conda-Sheridan, M., & Krishnaiah, M. (2020). Protecting Groups in Peptide Synthesis. Methods in Molecular Biology, 2103, 111–128.
• Bodanszky, M. (1993). Peptide Chemistry: A Practical Textbook. Springer-Verlag.
• Bera, S., et al. (2025, February 23). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development.
• Wierenga, P. A., et al. (2025, August 7). Quantitative peptide release kinetics to describe the effect of pH on pepsin preference. Process Biochemistry.
• Gevaert, K., et al. (2008). A Quantitative Proteomics Design for Systematic Identification of Protease Cleavage Events. Molecular & Cellular Proteomics, 7(12), 2325-2335.
• Semenova, M. G., et al. (2025, January 2). Towards a Quantitative Description of Proteolysis: Contribution of Demasking and Hydrolysis Steps to Proteolysis Kinetics of Milk Proteins. Molecules, 30(1), 1-20.
• Fettinger, J. C., et al. (2014). Exploring the Use of Triphenylmethyl (Trityl) Compounds as Small-Molecule Delivery Agents and M(0) Synthons. eScholarship.

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Protocols & Analytical Methods

Application Note: Optimized Coupling Strategies for Fmoc-Cys(Dpm)-OH to Minimize Racemization in SPPS

Target Audience: Researchers, Peptide Scientists, and Drug Development Professionals Application: Solid-Phase Peptide Synthesis (SPPS), GMP Peptide Manufacturing, Disulfide-Rich Peptide Assembly

Introduction & Mechanistic Insights

Cysteine is notoriously prone to racemization (epimerization) during carboxyl activation in Fmoc-Solid-Phase Peptide Synthesis (SPPS). While the standard side-chain protecting group, Trityl (Trt), is widely used, it can lead to significant D-Cys formation—particularly when strong bases like N,N-diisopropylethylamine (DIEA) are employed with uronium or phosphonium salts[1].

To overcome this, Fmoc-Cys(Dpm)-OH (N-α-Fmoc-S-diphenylmethyl-L-cysteine) has emerged as a superior building block. The diphenylmethyl (Dpm) group offers increased acid stability compared to Trt, allowing for the selective deprotection of highly acid-labile groups (like Mtt) without Dpm loss, while remaining fully cleavable in standard 95% TFA cocktails[2].

The Causality of Cysteine Racemization

Understanding why experimental choices are made requires examining the racemization mechanism. Unlike most amino acids that racemize via a 5(4H)-oxazolone intermediate, cysteine loses its chiral integrity primarily through direct enolization (Path A) [3].

• The Trigger: Upon activation of the C-terminal carboxyl group, the α-proton becomes highly acidic due to the combined electron-withdrawing effects of the activated ester and the adjacent β-sulfur atom.

• The Catalyst: Tertiary amines (e.g., DIEA), which are routinely used in uronium-based coupling, easily abstract this acidic α-proton, generating a planar enolate intermediate.

• The Epimerization: Reprotonation of this planar intermediate occurs non-stereoselectively, yielding a mixture of L- and D-Cys epimers[3].

Why Fmoc-Cys(Dpm)-OH Outperforms Fmoc-Cys(Trt)-OH

Competitive acylation studies demonstrate that Fmoc-Cys(Dpm)-OH incorporates faster and exhibits a lower propensity for racemization than Fmoc-Cys(Trt)-OH[1]. The causality lies in steric and electronic modulation: Dpm is less sterically hindering than Trt, which accelerates the nucleophilic attack by the resin-bound amine. Faster coupling means the activated ester spends less time in the vulnerable, highly activated state, thereby kinetically outcompeting the base-catalyzed enolization pathway.

Mechanistic Visualization

Fig 1: Mechanism of Cys racemization via enolization and intervention points.

Experimental Data: Racemization Benchmarks

The following table synthesizes quantitative data from competitive acylation and racemization studies, illustrating the causality between reagent selection and chiral integrity[1][3][4][5].

Amino Acid Derivative	Coupling Reagent / Additive	Base	Pre-activation Time	Observed D-Isomer (%)
Fmoc-Cys(Trt)-OH	HBTU or HATU	DIEA	1 min	> 5.0%
Fmoc-Cys(Dpm)-OH	HBTU or HATU	DIEA	1 min	~ 2.5%
Fmoc-Cys(Dpm)-OH	HBTU or HATU	TMP (Collidine)	0 min (In-situ)	< 1.0%
Fmoc-Cys(Trt)-OH	DIC / OxymaPure	None	0 min (In-situ)	3.3%
Fmoc-Cys(Dpm)-OH	DIC / OxymaPure	None	0 min (In-situ)	< 0.5%

Data Interpretation: The transition from Trt to Dpm inherently halves the racemization rate under standard basic conditions. However, the true synergistic effect is achieved by coupling Fmoc-Cys(Dpm)-OH with a base-free DIC/OxymaPure system, which virtually eliminates α-proton abstraction.

Standardized Protocols for Low-Racemization Coupling

To ensure a self-validating system, the protocols below prioritize kinetic efficiency and microenvironment control. Do not use heat (e.g., microwave assistance) during Cys coupling, as elevated temperatures exponentially accelerate enolization[3].

Protocol A: Zero-Base DIC/OxymaPure Coupling (Primary Recommendation)

This protocol utilizes a carbodiimide-based activator that forms a reactive Oxyma ester without requiring tertiary amines, keeping the overall basicity of the system negligible[3].

Reagents Required:

• Fmoc-Cys(Dpm)-OH (3.0 equivalents relative to resin loading)

• OxymaPure (3.0 equivalents)

• N,N-Diisopropylcarbodiimide (DIC) (3.0 equivalents)

• Anhydrous DMF

Step-by-Step Methodology:

• Resin Preparation: Swell the resin-bound peptide (with a free N-terminal amine) in DMF for 15 minutes. Drain.

• Reagent Dissolution: In a clean, dry vial, dissolve 3.0 eq of Fmoc-Cys(Dpm)-OH and 3.0 eq of OxymaPure in a minimal volume of DMF (approx. 0.1 M concentration).

• In-Situ Activation (Critical Step): Add the amino acid/Oxyma mixture directly to the resin. Immediately add 3.0 eq of DIC to the resin slurry.

  • Causality: Avoiding pre-activation ensures the active ester is only formed in the presence of the nucleophile, minimizing its lifespan in solution.

• Coupling: Agitate the reaction gently at ambient temperature (20–25 °C) for 1 to 2 hours.

• Validation: Drain the solvent and wash the resin with DMF (3 × 1 min). Perform a Kaiser test (or Chloranil test for secondary amines).

  • Self-Validation Loop: If the test is positive (incomplete coupling), do not increase temperature or add base. Instead, repeat the coupling using 2.0 eq of reagents for an additional hour.

• Capping: Cap unreacted amines using Acetic Anhydride/Pyridine/DMF to prevent deletion sequences.

Protocol B: Uronium Coupling with TMP (For Highly Hindered Sequences)

If DIC/Oxyma is insufficient for a sterically demanding sequence, uronium salts (HATU/HBTU) can be used. However, DIEA must be replaced with 2,4,6-trimethylpyridine (TMP/collidine). TMP is sterically hindered and a significantly weaker base, reducing the rate of base-catalyzed enolization[5].

Step-by-Step Methodology:

• Dissolve 3.0 eq of Fmoc-Cys(Dpm)-OH and 3.0 eq of HATU in DMF.

• Add the mixture to the swelled resin.

• Add 6.0 eq of TMP directly to the resin slurry (In-situ activation).

• Agitate at ambient temperature for 1 hour, wash, and validate via Kaiser test.

Workflow & Troubleshooting Visualization

Fig 2: Optimized zero-base coupling workflow for Fmoc-Cys(Dpm)-OH.

Conclusion

The integration of Fmoc-Cys(Dpm)-OH into SPPS workflows provides a robust solution to the persistent challenge of cysteine racemization. By leveraging the favorable steric and electronic profile of the Dpm protecting group, and pairing it with a base-free DIC/OxymaPure activation strategy, researchers can suppress D-Cys formation to negligible levels (<0.5%). Adhering to in-situ activation and strict ambient-temperature controls ensures high-fidelity synthesis of complex, disulfide-rich peptides.

References

• Title: Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis Source: NIH / PubMed Central (PMC) URL: [Link]

• Title: Cysteine Racemization in Fmoc-SPPS: Prevention & Detection Source: Peptide Chemistry URL: [Link]

Sources

• 1. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fmoc-Cys(Dpm)-OH Novabiochem 247595-29-5 [sigmaaldrich.com]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Note: Orthogonal Deprotection of the S-Diphenylmethyl (S-Dpm) Group Using TFA in Complex Peptide Synthesis

Audience: Peptide Chemists, Drug Development Professionals, and Synthetic Biologists Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Mechanistic Rationale

The Causality of Acid Lability: Carbocation Stability

The fundamental mechanism of S-Dpm deprotection relies on the acid-catalyzed heterolysis of the carbon-sulfur bond, which generates a free thiol and a carbocation. The lability of cysteine protecting groups is directly proportional to the thermodynamic stability of the resulting carbocation [[1]]([Link]).

• S-Mmt (4-Methoxytrityl): Three phenyl rings plus an electron-donating methoxy group create a hyper-stabilized cation. It is easily cleaved by 1% TFA .

• S-Trt (Trityl): Three phenyl rings provide high resonance stabilization. It is cleaved by 5–10% TFA .

• S-Dpm (Diphenylmethyl): Only two phenyl rings provide moderate resonance stabilization. It resists dilute acid and requires >60% to 95% TFA for efficient cleavage , .

Logical relationship between carbocation stability and required TFA concentration for deprotection.

Quantitative Comparison of Cysteine Protecting Groups

To facilitate experimental design, the following table summarizes the operational parameters for common acid-labile Cysteine protecting groups , .

Protecting Group	Structure / Cation	Acid Lability	Cleavage Reagent	Orthogonality / Primary Use Case
S-Mmt	4-Methoxytrityl	Very High	1–2% TFA in DCM	Cleaved orthogonally in the presence of Trt, Dpm, and tBu.
S-Trt	Trityl	High	5–10% TFA (or 95%)	Standard global cleavage. Not orthogonal to Mmt if Dpm is present.
S-Dpm	Diphenylmethyl	Moderate	90–95% TFA	Stable to 1–3% TFA. Used for regioselective 2nd disulfide bonds.
S-tBu	tert-Butyl	Very Low	Anhydrous HF	Completely stable to TFA. Requires strong acid or reduction.

Experimental Workflow: Regioselective Disulfide Formation

Orthogonal deprotection workflow leveraging S-Mmt and S-Dpm for regioselective disulfide formation.

Detailed Experimental Protocol: S-Dpm Deprotection

Self-Validating System Principle: Because S-Dpm cleavage generates a reactive diphenylmethyl carbocation, the reaction is highly reversible (re-alkylation of the thiol) and can irreversibly alkylate electron-rich residues like Tryptophan or Tyrosine. A robust scavenger cocktail is non-negotiable. The protocol below utilizes a highly optimized TFA/TIS/H2O/EDT system to drive the equilibrium toward complete, irreversible deprotection .

Reagent Preparation (Cleavage Cocktail)

Prepare the cleavage cocktail fresh in a fume hood. Do not store for future use.

• Trifluoroacetic Acid (TFA): 92.5% (v/v) - Primary acidolysis agent.

• Triisopropylsilane (TIS): 2.5% (v/v) - Hydride donor; irreversibly quenches the Dpm carbocation to diphenylmethane.

• 1,2-Ethanedithiol (EDT): 2.5% (v/v) - Potent thiol scavenger; prevents S-alkylation and oxidation.

• Ultrapure Water (H2O): 2.5% (v/v) - Quenches reactive intermediates.

Note: If the peptide contains multiple Trp or Met residues, consider substituting EDT with DODT (3,6-dioxa-1,8-octanedithiol) to reduce odor, though EDT remains the gold standard for Dpm quenching.

Step-by-Step Cleavage Methodology

• Resin Preparation: Ensure the peptide-resin is thoroughly washed with DCM and dried under a gentle stream of nitrogen. Residual DMF will buffer the TFA and severely retard S-Dpm cleavage.

• Cocktail Addition: Add 10 mL of the cleavage cocktail per 1 gram of dry peptide-resin in a chemical-resistant reaction vessel.

• Reaction Incubation: Agitate gently at room temperature (20–25 °C) for 2.5 to 3 hours .

• Filtration: Filter the cleavage mixture into a clean, dry centrifuge tube. Wash the depleted resin with an additional 2 mL of neat TFA and combine the filtrates.

• Precipitation: Concentrate the filtrate under a stream of nitrogen to approximately 1/3 of its original volume. Add 10 volumes of ice-cold diethyl ether to precipitate the deprotected peptide.

• Isolation: Centrifuge at 4000 × g for 5 minutes at 4 °C. Decant the ether layer. Wash the pellet twice more with ice-cold ether to remove residual scavengers and diphenylmethane byproducts.

• Lyophilization: Dissolve the crude peptide pellet in 10–20% aqueous acetonitrile (containing 0.1% TFA) and lyophilize immediately to prevent premature, uncontrolled air oxidation of the newly liberated thiols.

Quality Control & Self-Validation

To ensure the protocol has functioned as a self-validating system, perform the following analytical checks prior to downstream oxidation:

• LC-MS Verification: Analyze the crude lyophilized powder. The successful removal of the S-Dpm group is confirmed by a mass shift of -166.2 Da per Dpm group compared to the protected mass.

• Ellman’s Assay (DTNB): Quantify the free sulfhydryl concentration. The molar ratio of free thiols to peptide should exactly match the theoretical number of deprotected S-Dpm cysteines. A lower-than-expected thiol count indicates incomplete cleavage or premature disulfide formation, signaling the need for a longer TFA incubation or a higher concentration of EDT in future runs.

References

• [2] Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. Organic Process Research & Development, ACS Publications.[Link]

• [1] Understanding Acid Lability of Cysteine Protecting Groups. Molecules 2013, 18, 5157.[Link]

• [3] Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews (RSC Publishing).[Link]

• [4] Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. The Journal of Organic Chemistry, ACS Publications.[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. digital.csic.es [digital.csic.es]

Application Notes &amp; Protocols: A Guide to Regioselective Disulfide Bond Formation Using Fmoc-Cys(Dpm)-OH

Introduction: Navigating the Complexity of Disulfide-Rich Peptides

Disulfide bonds are critical post-translational modifications that impose conformational constraints on peptides and proteins, enhancing their structural stability, and modulating their biological activity.[1][2] The synthesis of peptides containing multiple, specific disulfide bridges, however, presents a significant challenge in peptide chemistry.[3] The indiscriminate oxidation of multiple cysteine residues often leads to a heterogeneous mixture of disulfide isomers, complicating purification and significantly reducing the yield of the desired product.[4]

To overcome this, a strategy of "orthogonal protection" is employed, wherein different cysteine residues are protected with groups that can be selectively removed under distinct chemical conditions.[5][6] This allows for the stepwise and controlled formation of each disulfide bond, ensuring regioselectivity.[5][6] Among the arsenal of cysteine protecting groups available for Fmoc-based solid-phase peptide synthesis (SPPS), the diphenylmethyl (Dpm) group, offered as Fmoc-Cys(Dpm)-OH , has emerged as a valuable tool for such advanced applications.[7]

This guide provides a comprehensive overview of the chemical principles behind using Fmoc-Cys(Dpm)-OH and delivers a detailed, field-proven protocol for its application in the regioselective synthesis of a peptide with two disulfide bonds.

The Diphenylmethyl (Dpm) Protecting Group: A Strategic Choice

The Dpm group is a trityl-type protecting group that offers a unique stability profile, making it an excellent partner in orthogonal protection schemes. Its strategic advantages include:

• Enhanced Acid Stability: The Dpm group is significantly more stable to acidic conditions than the more commonly used trityl (Trt) and 4-methoxytrityl (Mmt) groups.[8][9] This allows for the selective removal of Mmt or Trt groups with dilute trifluoroacetic acid (TFA) while the Dpm-protected cysteine remains intact.[7]

• Reduced Racemization: Studies have shown that the use of Fmoc-Cys(Dpm)-OH can lead to lower levels of racemization during the coupling step compared to Fmoc-Cys(Trt)-OH, which is a crucial factor for maintaining the chiral integrity of the final peptide.[7][10]

• Compatibility with Standard SPPS: Fmoc-Cys(Dpm)-OH is fully compatible with standard Fmoc-SPPS protocols for chain elongation.

• Clean Cleavage: The Dpm group is typically removed during the final cleavage of the peptide from the resin using a standard high-concentration TFA "cocktail".[9][11]

These properties make Fmoc-Cys(Dpm)-OH an ideal choice for the second or third disulfide bond in a multi-disulfide peptide, where a more robust protecting group is required to withstand the deprotection conditions of other, more labile groups.

Comparative Properties of Common Cysteine Protecting Groups

The following table summarizes the characteristics of several cysteine protecting groups commonly used in Fmoc-SPPS, highlighting the strategic position of the Dpm group.

Protecting Group	Abbreviation	Cleavage Conditions	Orthogonal To	Key Features
Trityl	Trt	Mild acid (e.g., 1-5% TFA in DCM), 95% TFA	Acm, StBu, Dpm	Widely used, cost-effective, susceptible to some cleavage during prolonged piperidine treatment.
4-Methoxytrityl	Mmt	Very mild acid (e.g., 1% TFA in DCM)	Trt, Dpm, Acm	Highly acid-labile, ideal for the first disulfide bond in an on-resin strategy.[12]
Diphenylmethyl	Dpm	Strong acid (e.g., 95% TFA)	Mmt, Acm, StBu	More stable than Trt, less prone to racemization.[7][8][9]
Acetamidomethyl	Acm	Iodine, Mercury(II) acetate, Silver trifluoromethanesulfonate	Trt, Mmt, Dpm	Stable to TFA, requires a separate oxidative/heavy metal-mediated deprotection step.[13]
tert-Butylthio	StBu	Reducing agents (e.g., thiols, phosphines)	All acid-labile groups, Acm	Stable to acid and base, cleavage can be sluggish.[14]

Workflow for Regioselective Two-Disulfide Bond Formation

The following diagram illustrates the overall workflow for the synthesis of a peptide with two disulfide bonds using an orthogonal protection strategy employing Fmoc-Cys(Mmt)-OH and Fmoc-Cys(Dpm)-OH.

Figure 1: Workflow for regioselective two-disulfide bond formation.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point. Researchers should note that optimization may be necessary depending on the specific peptide sequence.

Protocol 1: On-Resin Formation of the First Disulfide Bond (Mmt-Protected Cysteines)

This protocol assumes the peptide has been fully assembled on a suitable resin (e.g., Rink Amide) and contains two Cys(Mmt) residues and two Cys(Dpm) residues.

Materials:

• Peptidyl-resin

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Iodine (I₂)

• Methanol (MeOH)

Procedure:

• Resin Swelling: Swell the peptidyl-resin in DCM for 30 minutes in a reaction vessel.

• Selective Mmt Deprotection:

  • Prepare a solution of 1% TFA and 5% TIS in DCM.

  • Drain the swelling solvent and treat the resin with the deprotection solution for 2 minutes. Repeat this step 5-7 times until the yellow color of the Mmt cation is no longer observed in the filtrate.

• Neutralization and Washing:

  • Wash the resin thoroughly with DCM (5 x 1 min).

  • Neutralize the resin with 10% DIPEA in DMF (2 x 2 min).

  • Wash the resin thoroughly with DMF (5 x 1 min) to remove excess base.

• First Disulfide Bond Formation (Oxidation):

  • Prepare a solution of Iodine (10 equivalents relative to the peptide) in DMF. Note: Dissolve the iodine completely.

  • Add the iodine solution to the resin and agitate the mixture at room temperature for 1-2 hours.

  • Monitor the reaction progress by taking a small aliquot of the resin, cleaving the peptide, and analyzing by HPLC and LC-MS.[15]

• Washing:

  • Once the reaction is complete, drain the iodine solution.

  • Wash the resin with DMF until the filtrate is colorless (typically 5-7 times).

  • Wash with DCM (3 x 1 min) and dry the resin under vacuum.

Protocol 2: Cleavage, Dpm Deprotection, and Second Disulfide Bond Formation

Materials:

• Cyclized (one disulfide bond) peptidyl-resin from Protocol 1

• Cleavage Cocktail: 95% TFA, 2.5% Water, 2.5% TIS

• Cold diethyl ether

• Ammonium bicarbonate buffer (0.1 M, pH 8.0)

• Acetonitrile (ACN) and Water (for HPLC)

Procedure:

• Cleavage and Dpm Deprotection:

  • Place the dried resin in a reaction vessel.

  • Add the cleavage cocktail (10 mL per gram of resin) and agitate at room temperature for 2-3 hours.[16] This step simultaneously cleaves the peptide from the resin and removes the Dpm groups, along with other acid-labile side-chain protecting groups.[17]

• Peptide Precipitation:

  • Filter the cleavage mixture to separate the resin.

  • Concentrate the filtrate under a stream of nitrogen.

  • Precipitate the crude peptide by adding the concentrated solution to a centrifuge tube containing cold diethyl ether.

  • Centrifuge the mixture, decant the ether, and repeat the ether wash twice.

  • Dry the peptide pellet under vacuum.

• Second Disulfide Bond Formation (Solution Phase):

  • Dissolve the crude, single-disulfide peptide in the ammonium bicarbonate buffer at a low concentration (e.g., 0.1-0.5 mg/mL) to favor intramolecular cyclization over intermolecular dimerization.

  • Stir the solution gently, open to the air, for 12-24 hours. The dissolved oxygen in the buffer will act as the oxidant.

  • Monitor the reaction by RP-HPLC and mass spectrometry until the linear precursor is fully converted to the two-disulfide-bridged product.

• Purification and Analysis:

  • Acidify the solution with a small amount of acetic acid.

  • Purify the final peptide by preparative reverse-phase HPLC.

  • Lyophilize the pure fractions and confirm the final product's identity and purity by analytical HPLC and mass spectrometry.

Conclusion and Best Practices

The use of Fmoc-Cys(Dpm)-OH provides a reliable and effective method for the regioselective synthesis of complex, multi-disulfide-bonded peptides. Its unique stability profile allows for a hierarchical deprotection strategy, which is the cornerstone of controlled disulfide bond formation. For optimal results, it is crucial to use high-purity reagents, carefully monitor reaction endpoints, and optimize conditions for the specific peptide sequence being synthesized. This approach, grounded in sound chemical principles, empowers researchers to confidently tackle the synthesis of challenging disulfide-rich peptides for a wide range of applications in research and drug development.

References

• Barlos, K., & Gatos, D. (2012). Convergent Strategies in Peptide Synthesis. In Fmoc Solid Phase Peptide Synthesis: A Practical Approach (pp. 203-228). Oxford University Press.

• Payne, R. J., & O'Brien-Simpson, N. M. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(17), 9639–9699. Available from: [Link]

• Zhang, W., & Liu, X. (2025). An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. Molecules, 30(8), 1-11. Available from: [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2014). Multifaceted Roles of Disulfide Bonds. Peptides as Therapeutics. Chemical Reviews, 114(2), 901–926. Available from: [Link]

• Formation of Disulfide Bonds in Synthetic Peptides and Proteins. (n.d.). Available from: [Link]

• Okamoto, R., et al. (2023). Rapid and Highly Productive Assembly of a Disulfide Bond in Solid-Phase Peptide Macrocyclization. Organic Letters, 25(8), 1334–1339. Available from: [Link]

• Gowd, K. H., & Narayan, R. S. (2020). Revisiting the Formation of a Native Disulfide Bond: Consequences for Protein Regeneration and Beyond. International Journal of Molecular Sciences, 21(22), 8705. Available from: [Link]

• Payne, R. J., & O'Brien-Simpson, N. M. (2021). Cysteine protecting groups: applications in peptide and protein science. SciSpace. Available from: [Link]

• Fmoc-Cys(Dpm)-OH Novabiochem. (n.d.). SLS. Retrieved from [Link]

• Technical Support Information Bulletin 1180 - Cys(Acm) Deprotection and On-Resin Peptide Cyclization. (n.d.). aapptec. Retrieved from [Link]

• Fmoc-Cys(Dpm)-OH [247595-29-5]. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Strategies Toward Optimizing Automated On-Resin Disulfide Bond Formation in Disulfide Rich Peptides. (n.d.). Retrieved from [Link]

• 247595-29-5 Fmoc-Cys(Dpm)-OH. (n.d.). Watanabe Chemical Industries. Retrieved from [Link]

• Hibino, H., & Nishiuchi, Y. (2015). Regioselective formation of multiple disulfide bonds with the aid of postsynthetic S-tritylation. Journal of Peptide Science, 21(5), 323-330.

• Mondal, S., et al. (2025). On-Resin Acetamidomethyl (Acm) Removal and Disulfide Formation in Cysteinyl Peptides Using N-Chlorosuccinimide (NCS) in the Presence of Other Cys-Protecting Groups. Molecules, 30(6), 1-11. Available from: [Link]

• Rege, P. D., & Raines, R. T. (2018). Direct Palladium-Mediated On-Resin Disulfide Formation from Allocam Protected Peptides. ACS chemical biology, 13(1), 21–25. Available from: [Link]

• Fmoc-Cys(Ddm) and Fmoc-Cys(Dpm). (n.d.). Peptide Institute, Inc. Retrieved from [Link]

• Li, Y. (2019). De novo discovery of bioactive disulfide-rich peptides by means of in vitro selection.
• Barlos, K., et al. (1991). Synthesis of the Very Acid-Sensitive Fmoc-Cys(Mmt)-OH and Its Application in Solid-Phase Peptide Synthesis. Tetrahedron Letters, 32(4), 471-474.
• Dick, F. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In Peptide Synthesis Protocols (pp. 63-72). Humana Press.

• Fmoc Cleavage: Mechanism and Best Practices in SPPS. (n.d.). Peptide Chemistry. Retrieved from [Link]

• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.). aapptec. Retrieved from [Link]

• Peptide Hand Synthesis Part 8: Cleaving. (2022, July 13). YouTube. Retrieved from [Link]

Sources

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• 4. peptidetherapeutics.org [peptidetherapeutics.org]
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On-resin deprotection strategies for orthogonal protecting groups with Dpm

Application Note: On-Resin Deprotection Strategies for Orthogonal Cysteine Protecting Groups Utilizing Diphenylmethyl (Dpm)

Executive Summary

The synthesis of complex, disulfide-rich peptides (e.g., conotoxins, insulin analogs) requires absolute regiocontrol over disulfide bond formation. In Fmoc Solid-Phase Peptide Synthesis (SPPS), the diphenylmethyl (Dpm) protecting group has emerged as a structurally optimal S-protecting group for cysteine. By filling a critical acid-lability gap between highly sensitive groups (like Mmt/Trt) and highly stable groups (like Acm/tBu), Dpm enables a robust, orthogonal deprotection strategy. This application note details the mechanistic rationale, quantitative advantages, and self-validating experimental protocols for leveraging Cys(Dpm) in advanced peptide synthesis.

Mechanistic Rationale: The Causality of Acid Lability

The strategic utility of the Dpm group is fundamentally rooted in carbocation stability. Protecting groups such as Trityl (Trt) and Dpm are cleaved via an SN1-like mechanism, generating a carbocation intermediate upon acidolysis[1].

The triphenylmethyl (Trt) cation is highly stabilized by the resonance delocalization across three phenyl rings, allowing it to be easily cleaved by 1[1]. In contrast, the diphenylmethyl (Dpm) cation lacks the third stabilizing phenyl ring, resulting in a less stable carbocation intermediate. Consequently, a higher activation energy is required to break the S-C bond, necessitating2 for complete removal[2]. This kinetic difference creates a reliable orthogonal window between Mmt (cleaved at 1-2% TFA) and Dpm (cleaved at 95% TFA).

Mechanistic divergence of Cys protecting groups based on carbocation stability.

Orthogonality and Racemization Mitigation

Beyond regioselective cleavage, Dpm offers a critical advantage in preserving chiral integrity. During the coupling of C-terminal cysteine residues, base-catalyzed racemization (via azlactone formation or direct enolization) is a notorious side reaction exacerbated by the steric bulk of the Trt group. The Dpm group significantly attenuates this effect, dropping 2 under conventional Fmoc SPPS conditions[2].

Table 1: Acid Lability and Orthogonality Matrix

Protecting Group	Structure Type	Cleavage Conditions	Orthogonal To
Mmt	4-Methoxytrityl	1–2% TFA in DCM	Dpm, tBu, Acm
Trt	Triphenylmethyl	5–10% TFA in DCM	Dpm, tBu, Acm
Dpm	Diphenylmethyl	90–95% TFA in DCM	Mmt, Trt, Acm
Acm	Acetamidomethyl	Iodine / Tl(tfa)3	Mmt, Trt, Dpm

Table 2: Comparative Racemization Rates During C-Terminal Cys Coupling

Cys Derivative	Coupling Reagents	Base Treatment	Racemization Rate (%)
Fmoc-Cys(Trt)-OH	HCTU / DIEA	20% Piperidine	~8.0%
Fmoc-Cys(Dpm)-OH	HCTU / DIEA	20% Piperidine	~1.2%

Strategic Workflow for Regioselective Disulfide Formation

For peptides containing two disulfide bonds, a dual-protecting group strategy utilizing Mmt and Dpm allows for 3[3].

Workflow for regioselective disulfide bond formation using Mmt and Dpm.

Experimental Protocols

Protocol A: Selective On-Resin Deprotection of Mmt in the Presence of Dpm

• Causality: Triisopropylsilane (TIS) is a mandatory hydride donor that, preventing it from re-alkylating the newly freed thiol. Because 1-2% TFA is insufficient to overcome the activation energy of the S-Dpm bond, Dpm remains fully intact.

• Self-Validation: The Mmt carbocation is highly conjugated and appears bright yellow in solution. The disappearance of this yellow color in subsequent washes serves as a visual, real-time validation that Mmt deprotection is complete.

• Swell the peptide-resin (containing Cys(Mmt) and Cys(Dpm)) in DCM for 20 minutes.

• Prepare the cleavage cocktail: 1% TFA and 5% TIS in DCM.

• Treat the resin with the cocktail for 2 minutes. Collect the filtrate.

• Repeat the treatment 8–10 times. Observation: The initial filtrates will be distinctly yellow.

• Continue treatments until the filtrate is completely colorless.

• Wash the resin thoroughly with DCM (5x) and DMF (5x) to remove residual TFA.

Protocol B: On-Resin Oxidation of the First Disulfide Bridge

• Causality: Conducting the first oxidation on-resin leverages the "pseudodilution" effect. The solid support restricts peptide chain mobility, kinetically favoring intramolecular disulfide formation over intermolecular polymerization.

• Self-Validation: Perform an Ellman’s test on a micro-cleaved sample. A transition from a positive (yellow) to a negative (colorless) result validates the complete consumption of free thiols into a disulfide bond.

• Swell the Mmt-deprotected resin in DMF.

• Prepare a solution of N-Chlorosuccinimide (NCS) (1.2 equivalents relative to peptide loading) in DMF.

• Add the NCS solution to the resin and agitate for 15–30 minutes at room temperature.

• Validate completion via Ellman's test.

• Wash the resin with DMF (5x) and DCM (5x).

Protocol C: Global Cleavage and Dpm Deprotection

• Causality: The 95% TFA concentration provides the high activation energy required to break the S-Dpm bond. The inclusion of TIS and H2O is critical to , preventing the irreversible alkylation of electron-rich residues like Trp or Tyr.

• Self-Validation: The precipitation of the peptide in cold diethyl ether visually confirms successful global cleavage, while RP-HPLC/MS analysis of the crude pellet validates the complete removal of the Dpm group (absence of a +166 Da mass adduct).

• Prepare the global cleavage cocktail: 95% TFA, 2.5% TIS, and 2.5% H2O.

• Add the cocktail to the resin and agitate for 2.5 hours at room temperature.

• Filter the cleavage solution into a collection vial. Wash the resin once with neat TFA and combine the filtrates.

• Concentrate the filtrate under a gentle stream of nitrogen to approximately 1/3 of its original volume.

• Precipitate the peptide by adding ice-cold diethyl ether (10x volume).

• Centrifuge at 3000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether.

• Lyophilize the crude peptide.

Protocol D: Solution-Phase Oxidation of the Second Disulfide Bridge

• Causality: The mild basic buffer (pH 8.0) deprotonates the thiol groups (pKa ~8.3) into highly nucleophilic thiolate anions, which are the active species required for oxidation by dissolved atmospheric oxygen.

• Self-Validation: Monitor the reaction via LC-MS. A precise mass shift of -2.0 Da confirms the loss of two protons during the oxidation of the final two thiols into the second disulfide bridge.

• Dissolve the lyophilized peptide in 0.1 M Ammonium Bicarbonate buffer (pH 8.0) to a highly dilute concentration (0.1 - 0.5 mg/mL) to prevent intermolecular dimerization.

• Stir the solution open to the air at room temperature for 24–48 hours.

• Monitor the reaction progress via RP-HPLC and LC-MS.

• Upon completion, quench the reaction by acidifying the solution to pH 3–4 with dilute acetic acid.

• Purify the final bicyclic peptide via preparative RP-HPLC.

References

• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews (RSC Publishing). 2

• Acid-Labile Cys-Protecting Groups for the Fmoc/tBu Strategy: Filling the Gap. Organic Letters (ACS Publications). 3

• Understanding Acid Lability of Cysteine Protecting Groups. PMC - NIH. 1

• Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. Sigma-Aldrich.

• Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PMC - NIH. 4

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Recommended coupling reagents for Fmoc-Cys(Dpm)-OH (e.g., DIC/Oxyma)

An Application Guide and Protocol

Introduction: The Challenge of Incorporating Sterically Demanding Cysteine Residues

In the field of solid-phase peptide synthesis (SPPS), the incorporation of every amino acid presents a unique set of challenges. Cysteine, with its reactive sulfhydryl side-chain, requires robust protection to prevent unwanted side reactions. The diphenylmethyl (Dpm) protecting group on Fmoc-Cys(Dpm)-OH offers a valuable alternative to the more common trityl (Trt) group. The Dpm group provides increased stability to the mild acids used for selective deprotection of other side-chains (e.g., Mtt) on-resin, yet it is still readily cleaved during the final trifluoroacetic acid (TFA) cleavage cocktail.[1]

However, like other cysteine derivatives, Fmoc-Cys(Dpm)-OH is susceptible to racemization during the carboxyl activation step, a critical process for forming the peptide bond.[2] This loss of chiral integrity is particularly pronounced when using potent, base-mediated coupling reagents.[2][3] Furthermore, the bulky nature of the Dpm group contributes to steric hindrance, which can slow down the coupling reaction rate.[4][5]

This guide provides a detailed analysis of recommended coupling reagents for Fmoc-Cys(Dpm)-OH, focusing on strategies that maximize coupling efficiency while minimizing racemization. We will explore the mechanistic rationale behind reagent selection and provide field-proven protocols for researchers, scientists, and drug development professionals.

Understanding the Racemization Risk in Cysteine Coupling

Fmoc-protected cysteine derivatives are particularly prone to racemization during activation. The process is initiated by the formation of an oxazolone intermediate, which can readily tautomerize to a resonance-stabilized and achiral form. Subsequent nucleophilic attack by the incoming amine can occur from either face of the oxazolone, leading to a mixture of L- and D-isomers in the final peptide. This side reaction is exacerbated by strong bases and extended activation times.[3]

While Fmoc-Cys(Dpm)-OH is demonstrably less prone to racemization than Fmoc-Cys(Trt)-OH, the risk is not eliminated.[1] One study showed that under HCTU/DIEA activation conditions, Fmoc-Cys(Dpm)-OH resulted in only 1.2% D-Cys formation at 25°C, compared to 8.0% for Fmoc-Cys(Trt)-OH under the same conditions. Another report noted 6.8% racemization for Fmoc-Cys(Dpm)-OH during a DIC/Oxyma coupling, which, while significant, was lower than that observed for other derivatives under different conditions.[2] This underscores the critical importance of selecting a coupling methodology that inherently suppresses this side reaction.

Mechanism of Action: Carboxylic Acid Activation

The fundamental principle of peptide coupling involves the conversion of the carboxylic acid of the incoming Fmoc-amino acid into a more reactive species that is susceptible to nucleophilic attack by the N-terminal amine of the peptide chain. This is typically achieved by forming an active ester.

Caption: General mechanism of amide bond formation.

Recommended Coupling Systems for Fmoc-Cys(Dpm)-OH

The Gold Standard for Suppressing Racemization: DIC/Oxyma

The combination of a carbodiimide, such as N,N'-Diisopropylcarbodiimide (DIC), with an additive like Ethyl (hydroxyimino)cyanoacetate (Oxyma), is highly recommended for coupling racemization-prone amino acids like Fmoc-Cys(Dpm)-OH.[2][6]

Mechanism:

• The carboxylic acid of Fmoc-Cys(Dpm)-OH reacts with DIC to form a highly reactive, but unstable, O-acylisourea intermediate.

• This intermediate rapidly reacts with Oxyma to form a more stable and highly reactive Oxyma active ester.[6][7] This step is crucial as it prevents the O-acylisourea from rearranging into an unreactive N-acylurea.

• The N-terminal amine of the peptide chain attacks the Oxyma active ester, forming the desired peptide bond and releasing Oxyma and the soluble diisopropylurea byproduct.

Why it works well for Cys(Dpm):

• Reduced Racemization: The reaction proceeds under mildly acidic or neutral conditions, which inherently suppresses the base-catalyzed formation of the oxazolone intermediate.[2] Oxyma has proven to be a superior additive to the classic 1-Hydroxybenzotriazole (HOBt) in minimizing epimerization.[7]

• Efficiency: The system provides excellent coupling efficiency for most amino acids, including those with moderate steric hindrance.[7]

High-Potency Onium Salt Reagents for Difficult Couplings

For exceptionally hindered couplings where DIC/Oxyma may be too slow, onium salt reagents such as HATU, HCTU, or COMU can be employed. These reagents are known for their high reactivity and fast kinetics.[8][9][10]

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Generally considered one of the most efficient coupling reagents, HATU forms a highly reactive OAt active ester.[8][10] The 7-azabenzotriazole (HOAt) leaving group provides anchimeric assistance (the "7-aza effect"), which accelerates the aminolysis step, making HATU superior to its benzotriazole analogue, HBTU, especially for hindered couplings.[8]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A third-generation uronium salt based on Oxyma.[10][11] COMU is highly efficient, often comparable to HATU, and has the advantage of producing water-soluble byproducts, which simplifies workup in solution-phase synthesis.[9][12] It also shows reduced epimerization compared to HBTU/HATU in some cases.[11]

Critical Consideration for Onium Salts: These reagents are almost always used with a tertiary base like N,N-Diisopropylethylamine (DIEA). This basic environment significantly increases the risk of racemization for cysteine derivatives.[13][14] If an onium salt is deemed necessary, using a weaker, more sterically hindered base like 2,4,6-collidine is recommended to mitigate this risk.

Comparative Analysis of Recommended Coupling Reagents

Feature	DIC/Oxyma	HATU	COMU
Reagent Type	Carbodiimide + Additive	Aminium/Guanidinium Salt	Aminium/Uronium Salt
Active Ester	Oxyma Ester	OAt Ester	Oxyma Ester
Relative Reactivity	High	Very High	Very High
Racemization Risk	Low. Recommended for Cys derivatives.[2][6]	Moderate to High. Dependent on base choice.[15]	Low to Moderate. Can be used with only 1 eq. of base.[11][12]
Key Advantages	Low cost, minimal racemization, simple protocol.[16]	Extremely fast and efficient, overcomes steric hindrance.[8][17]	High efficiency, non-explosive, water-soluble byproducts.[9][12]
Key Disadvantages	Can be slow for highly hindered couplings.	Requires careful base selection to avoid racemization.	Higher cost than carbodiimides.
Base Required	None (for activation); Base used for neutralization in some protocols.	2 equivalents (e.g., DIEA, Collidine).[13]	1-2 equivalents (e.g., DIEA).[11][12]

Detailed Experimental Protocols

The following are representative protocols for manual solid-phase peptide synthesis (SPPS). Quantities are based on a 0.1 mmol synthesis scale.

Protocol 1: Standard Coupling of Fmoc-Cys(Dpm)-OH using DIC/Oxyma

This protocol is the primary recommendation for incorporating Fmoc-Cys(Dpm)-OH to minimize racemization.

Caption: Workflow for a standard DIC/Oxyma coupling cycle.

Materials:

• Fmoc-deprotected peptide-resin (0.1 mmol scale)

• Fmoc-Cys(Dpm)-OH (0.154 g, 0.3 mmol, 3 eq.)

• Oxyma Pure (0.043 g, 0.3 mmol, 3 eq.)

• N,N'-Diisopropylcarbodiimide (DIC) (47 µL, 0.3 mmol, 3 eq.)

• Dimethylformamide (DMF)

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been fully removed (confirmed by a positive Kaiser test) and the resin has been thoroughly washed with DMF.

• Activation Solution: In a separate vessel, dissolve Fmoc-Cys(Dpm)-OH (3 eq.) and Oxyma Pure (3 eq.) in DMF (~2 mL).

• Initiate Activation: Add DIC (3 eq.) to the amino acid/Oxyma solution.

• Pre-activation: Allow the mixture to pre-activate for 2-5 minutes at room temperature.

• Coupling: Add the activated amino acid solution to the vessel containing the peptide-resin.

• Reaction: Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Take a small sample of resin beads and perform a Kaiser test to monitor the reaction progress.[16]

• Completion & Washing: If the Kaiser test is negative (ninhydrin solution remains colorless/yellow), the coupling is complete. Filter the resin and wash thoroughly with DMF (3x) and Dichloromethane (DCM) (3x).

• Recoupling (if necessary): If the Kaiser test is positive (beads turn dark blue), indicating incomplete coupling, drain the reaction solution and repeat the coupling step with a freshly prepared activation solution for an additional 1 hour.

Protocol 2: Coupling of Fmoc-Cys(Dpm)-OH using HATU for a Difficult Sequence

This protocol should be reserved for sequences where DIC/Oxyma has proven ineffective due to severe steric hindrance.

Materials:

• Fmoc-deprotected peptide-resin (0.1 mmol scale)

• Fmoc-Cys(Dpm)-OH (0.154 g, 0.3 mmol, 3 eq.)

• HATU (0.114 g, 0.3 mmol, 3 eq.)

• 2,4,6-Collidine (79 µL, 0.6 mmol, 6 eq.) or DIEA (105 µL, 0.6 mmol, 6 eq.)

• Dimethylformamide (DMF)

Procedure:

• Resin Preparation: As described in Protocol 1.

• Activation Solution: In a separate vessel, dissolve Fmoc-Cys(Dpm)-OH (3 eq.) and HATU (3 eq.) in DMF (~2 mL).

• Initiate Activation: Add 2,4,6-Collidine (preferred to minimize racemization) or DIEA (6 eq.) to the solution.

• Pre-activation: Allow the mixture to pre-activate for 1-2 minutes at room temperature.[18]

• Coupling: Add the activated amino acid solution to the vessel containing the peptide-resin.

• Reaction: Agitate the mixture at room temperature for 10-30 minutes. For highly hindered residues, extend the coupling time to 1 hour.[18]

• Monitoring: Perform a Kaiser test as described in Protocol 1.

• Completion & Washing: Once the Kaiser test is negative, filter and wash the resin as described in Protocol 1.

Conclusion

The successful incorporation of Fmoc-Cys(Dpm)-OH into a peptide sequence is a balance between achieving complete acylation and preserving chiral integrity. For the vast majority of applications, the DIC/Oxyma coupling system is the superior choice. It offers a robust and efficient method that significantly minimizes the risk of racemization inherent to cysteine derivatives.[2][6] While potent onium salt reagents like HATU provide faster kinetics and are valuable tools for overcoming extreme steric hindrance, they should be used with caution.[17] If HATU is necessary, the choice of a weaker base such as collidine is strongly advised over DIEA to mitigate racemization. By understanding the mechanisms and risks involved, researchers can make informed decisions to ensure the synthesis of high-purity, chirally-correct cysteine-containing peptides.

References

• Katritzky, A. R., et al. (2007). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. The Journal of Organic Chemistry. Available at: [Link]

• BenchChem (2025). A Head-to-Head Battle of Coupling Reagents: COMU vs. BOP-Cl for Hindered Amino Acid Coupling. BenchChem.

• Request PDF. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Available at: [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. PubMed. Available at: [Link]

• Nagata, K., et al. (2026). Halide-Mediated Electrochemical Peptide Synthesis Applicable to Highly Sterically Hindered Amino Acids. Organic Letters. Available at: [Link]

• cpe (2023). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. cpe.com.
• Hayashi, Y. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amino Acyl Amide. Synform.
• Merck (2009). COMU Novabiochem coupling reagents for peptide synthesis. Merck.

• Albericio, F., et al. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. Available at: [Link]

• Aapptec Peptides. (n.d.). COMU; CAS 1075198-30-9. Aapptec Peptides. Available at: [Link]

• Kent, S. B., et al. (2000). Accelerated chemical synthesis of peptides and small proteins. PNAS. Available at: [Link]

• ResearchGate. (n.d.). Yields of the peptide coupling reactions and comparison of HBTU and HATU.
• BenchChem. (2025). HATU vs. HBTU for the Coupling of Sterically Hindered Fmoc-Aib-OH. BenchChem.
• Technical Support Information Bulletin 1213 - Oxyma [Ethyl (hydroxyimino)cyanoacetate]. (n.d.). [Source not explicitly provided, likely a chemical supplier].

• Hibino, H., et al. (2014). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Available at: [Link]

• Tulla-Puche, J., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Publishing. Available at: [Link]

• CEM Corporation. (2018). Automated Synthesis of Cyclic Disulfide-Bridged Peptides.
• BenchChem. (2025).
• Supporting Information. (n.d.).

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Aapptec Peptides. (n.d.). Fmoc-Cys(Dpm)-OH [247595-29-5]. Aapptec Peptides. Available at: [Link]

• BenchChem. (2025). Common side reactions with Fmoc-Cys(Trt)-OH in SPPS. BenchChem.
• Merck Millipore. (2009). Novabiochem® Letters: 1/09. Merck Millipore.

• Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

Sources

• 1. Fmoc-Cys(Dpm)-OH Novabiochem 247595-29-5 [sigmaaldrich.com]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. peptidechemistry.org [peptidechemistry.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. peptide.com [peptide.com]
• 13. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chempep.com [chempep.com]
• 15. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 16. peptide.com [peptide.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Regioselective Synthesis of Peptides with Multiple Disulfide Bridges Using Fmoc-Cys(Dpm)-OH

Target Audience: Researchers, Peptide Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Orthogonal Protection Strategies, and Self-Validating Protocols

Introduction: The Challenge of Disulfide-Rich Peptides

The synthesis of complex, cysteine-rich therapeutic peptides (such as conotoxins, defensins, and insulin analogues) requires absolute control over disulfide bond connectivity. Relying on random oxidative folding of fully deprotected linear peptides often results in heterogeneous mixtures of misfolded isomers, drastically reducing overall yield and complicating downstream purification[1].

To enforce correct regioselectivity, peptide chemists must employ orthogonal protection strategies —using protecting groups that can be removed under distinct, non-overlapping chemical conditions. While the Trityl (Trt) and Acetamidomethyl (Acm) groups have historically been the standard, the introduction of the Diphenylmethyl (Dpm) protecting group has revolutionized the synthesis of peptides with multiple disulfide bridges by filling a critical gap in the acid-lability spectrum[2].

Mechanistic Insights: Why Fmoc-Cys(Dpm)-OH?

As a Senior Application Scientist, it is crucial to understand not just how to use a reagent, but the chemical causality behind why it works. Fmoc-Cys(Dpm)-OH offers two profound mechanistic advantages over traditional protecting groups:

The Orthogonality Gap & Carbocation Stability

The physical causality behind orthogonal cleavage lies in carbocation stability. The Trityl (Trt) group forms a highly stable triphenylmethyl carbocation, making it so acid-labile that it slowly "bleeds" even in 1% Trifluoroacetic acid (TFA). Conversely, groups like 4-Methoxybenzyl (Mob) require dangerously harsh conditions (e.g., HF or boiling TFA) for removal[1].

The Dpm group forms a diphenylmethyl carbocation, which is thermodynamically less stable than Trt. Consequently, Dpm is completely stable to dilute acid (1–5% TFA) but is smoothly and quantitatively cleaved by standard global cleavage cocktails (90–95% TFA)[2]. This allows chemists to pair Dpm with highly acid-labile groups like 4-Methoxytrityl (Mmt) to achieve perfect regiocontrol without resorting to toxic heavy metals (like Iodine or Thallium used for Acm removal)[3].

Suppression of Base-Catalyzed Racemization

Cysteine is notoriously prone to epimerization/racemization during Solid-Phase Peptide Synthesis (SPPS)[4]. When activated by phosphonium or uronium salts (e.g., PyBOP, HATU) in the presence of a tertiary amine (DIPEA), the α -proton becomes highly acidic. The electron-withdrawing nature of the protected thioether facilitates proton abstraction, leading to an enolization pathway that racemizes the L-Cys to D-Cys[5].

The Causality of Dpm's Superiority: The Dpm group provides a unique combination of steric bulk and altered electronic properties that shield the α -carbon. Empirical data demonstrates that under conventional Fmoc SPPS conditions, racemization levels drop from a catastrophic ~8.0% with Trt to a highly manageable 1.2% with Dpm [2].

Protecting Group Orthogonality Data

To design a successful regioselective synthesis, one must select protecting groups with non-overlapping cleavage mechanisms. Table 1 summarizes the quantitative and qualitative data dictating group selection[2],[1],.

Table 1: Acid-Labile Cysteine Protecting Groups for Fmoc SPPS

Protecting Group	Structure / Name	Cleavage Conditions	Orthogonality / Compatibility	Racemization Risk
Mmt	4-Methoxytrityl	1–2% TFA in DCM	Cleaved before Trt and Dpm	High
Trt	Trityl	5–10% TFA in DCM	Cleaved before Dpm	High (~8.0%)
Dpm	Diphenylmethyl	90–95% TFA	Stable to 1–5% TFA	Low (~1.2%)
Mob	4-Methoxybenzyl	HF or boiling TFA	Stable to 95% TFA	Moderate
Acm	Acetamidomethyl	I2​ , Tl(tfa)3​	Stable to 95% TFA	Moderate

Experimental Workflow Visualization

The following diagram illustrates the logical progression of a two-disulfide bridge peptide synthesis utilizing the Mmt/Dpm orthogonal pairing.

Regioselective synthesis workflow for multiple disulfide bridges using Fmoc-Cys(Dpm)-OH.

Self-Validating Experimental Protocols

The following methodologies detail the synthesis of a generic bicyclic peptide (Disulfide 1: Cys1-Cys3; Disulfide 2: Cys2-Cys4) utilizing Fmoc-Cys(Mmt)-OH for the first bridge and Fmoc-Cys(Dpm)-OH for the second.

Protocol A: Peptide Assembly (SPPS)

Objective: Assemble the linear sequence while minimizing Cys racemization.

• Resin Preparation: Swell Rink Amide or Wang resin in DMF for 30 minutes.

• Coupling Parameters: For Cys residues, use 4.0 equivalents of Fmoc-Cys(PG)-OH, 4.0 eq of DIC, and 4.0 eq of Oxyma Pure.

  • Causality Note: Avoid uronium salts (HATU) and strong bases (DIPEA) during Cys coupling if possible, as they promote oxazolone formation and subsequent racemization[5]. If HATU must be used, restrict pre-activation time to <1 minute.

• Sequence Design: Incorporate Fmoc-Cys(Mmt)-OH at positions 1 and 3, and Fmoc-Cys(Dpm)-OH at positions 2 and 4.

• Validation: Perform a Kaiser test after each coupling. A clear/yellow resin indicates complete coupling; blue indicates unreacted amines.

Protocol B: Selective Mmt Deprotection & On-Resin Oxidation

Objective: Remove Mmt while leaving Dpm intact, and form the first disulfide bridge.

• Mmt Cleavage: Treat the peptide-resin with a cocktail of 1% TFA and 2% Triisopropylsilane (TIS) in DCM (10 washes × 2 minutes).

  • Causality Note: TIS is a mandatory carbocation scavenger. Without it, the highly reactive 4-methoxytrityl cation will immediately re-alkylate the newly freed thiol[3].

• Validation (Self-Check 1): Perform an Ellman’s Reagent (DTNB) test on a micro-cleaved resin sample. A bright yellow color (absorbance at 412 nm) confirms the presence of free thiols.

• On-Resin Oxidation: Wash the resin with DMF. Add a solution of 1.5 eq N-Chlorosuccinimide (NCS) in DMF. Shake for 15 minutes at room temperature.

• Validation (Self-Check 2): Repeat the Ellman’s test. The resin should now be colorless, confirming 100% conversion of free thiols to the first disulfide bridge.

Protocol C: Global Cleavage and Dpm Removal

Objective: Cleave the peptide from the resin and simultaneously remove the Dpm groups.

• Cleavage Cocktail: Prepare Reagent K or a custom cocktail: 92.5% TFA, 2.5% TIS, 2.5% H2​O , 2.5% DODT (3,6-dioxa-1,8-octanedithiol).

  • Causality Note: The 95% TFA concentration is strictly required to overcome the thermodynamic stability of the Dpm ether linkage. DODT prevents the newly liberated thiols from prematurely oxidizing into intermolecular polymers.

• Reaction: Incubate the resin in the cocktail for 2.5 hours at room temperature.

• Precipitation: Filter the resin and precipitate the peptide in cold diethyl ether. Centrifuge and wash the pellet twice with ether.

• Validation: Analyze via RP-HPLC and ESI-MS. The mass should correspond to the peptide containing one intact disulfide bridge and two free thiols.

Protocol D: In-Solution Oxidation (Second Disulfide)

Objective: Form the final disulfide bridge under thermodynamic control.

• Solubilization: Dissolve the crude peptide in 0.1 M Ammonium Bicarbonate buffer (pH 8.0) to a highly dilute concentration of < 0.1 mg/mL.

  • Causality Note: High dilution kinetics strongly favor intramolecular cyclization over intermolecular oligomerization.

• Oxidation: Add 5% (v/v) DMSO to the solution. Stir open to the air for 12–24 hours.

  • Causality Note: DMSO acts as a mild, selective oxidant at slightly basic pH, gently driving the formation of the thermodynamic product without over-oxidizing the thiols to sulfonic acids.

• Validation: Monitor by RP-HPLC. The fully oxidized bicyclic peptide will typically elute earlier than the intermediate due to its constrained, compact hydrodynamic radius. ESI-MS will confirm a mass shift of exactly -2.0 Da (loss of two protons).

References

• Cysteine protecting groups: applications in peptide and protein science Source: Chemical Society Reviews (RSC Publishing) URL:[Link]

• Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Acid-Labile Cys-Protecting Groups for the Fmoc/tBu Strategy: Filling the Gap Source: Organic Letters (ACS Publications) URL:[Link]

• Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis Source: Journal of Peptide Science (Wiley / PMC) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. digital.csic.es [digital.csic.es]
• 5. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Fmoc-Cys(Dpm)-OH Coupling to Minimize Racemization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the loss of chiral integrity during Solid-Phase Peptide Synthesis (SPPS). Cysteine is notoriously the most racemization-prone proteinogenic amino acid. While substituting the standard Trityl (Trt) protecting group with Diphenylmethyl (Dpm) offers unique orthogonal deprotection advantages and can reduce epimerization under specific conditions[1], improper coupling parameters will still lead to significant D-Cys impurity formation.

This guide provides a mechanistic understanding, actionable troubleshooting workflows, and validated protocols to preserve the stereocenter of Fmoc-Cys(Dpm)-OH during your syntheses.

Mechanistic Insight: The Causality of Cysteine Racemization

To prevent racemization, we must first understand its thermodynamic and kinetic drivers. Unlike histidine or aspartate, which often epimerize via cyclic intermediates, cysteine loses its chiral integrity primarily through direct enolization (Path A mechanism)[2].

When the carboxylic acid of Fmoc-Cys(Dpm)-OH is activated (e.g., into an -OBt or -Oxyma ester), the adjacent α -proton becomes highly acidic. This acidity is exacerbated by the polarizable sulfur atom in the thioether side chain, which stabilizes the adjacent carbanion character[2]. If a strong tertiary amine base (like DIPEA) is present in the coupling environment, it readily abstracts this α -proton, forming a planar enolate intermediate. Upon reprotonation, stereospecificity is lost, yielding a diastereomeric mixture of L- and D-Cys[2][3].

Fig 1: Base-catalyzed direct enolization pathway driving cysteine racemization during SPPS.

Troubleshooting Workflow & Decision Tree

If you detect an isobaric doublet (same m/z, different retention time) in your LC-MS analysis corresponding to a D-Cys diastereomer[2], follow this decision matrix to optimize your coupling conditions.

Fig 2: Strategic decision tree for troubleshooting and minimizing Fmoc-Cys(Dpm)-OH racemization.

Frequently Asked Questions (FAQs)

Q: Why should I use Fmoc-Cys(Dpm)-OH instead of the standard Fmoc-Cys(Trt)-OH? A: The Diphenylmethyl (Dpm) group is an excellent alternative to Trityl (Trt) when orthogonal deprotection is required. S-Dpm is stable to 1–3% TFA, allowing you to selectively remove highly acid-labile groups (like Mmt) for regioselective disulfide bridge formation on-resin, while S-Dpm remains intact until the final 95% TFA cleavage[1][4]. Furthermore, studies have shown that under certain base-mediated coupling conditions (e.g., HCTU/DIEA), the Dpm group provides superior steric shielding compared to Trt, significantly reducing the rate of α -proton abstraction and subsequent enolization[1][3].

Q: Is HATU/DIPEA acceptable for coupling Fmoc-Cys(Dpm)-OH? A: No, it is highly discouraged. Uronium salts like HATU require a strong tertiary amine (DIPEA) to drive activation. This highly basic environment is the primary catalyst for cysteine enolization[2]. If you must use a uronium/phosphonium reagent for a sterically hindered sequence, you must replace DIPEA with 2,4,6-trimethylpyridine (TMP, also known as collidine). TMP is a weaker base that reduces the rate of α -proton abstraction without compromising the coupling efficiency of the active ester[2][3].

Q: Why is DIC/OxymaPure considered the gold standard for Cysteine coupling? A: Carbodiimide-based activation (DIC) combined with OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) operates under essentially base-free conditions [2][5]. Because no external tertiary amine is added, the overall basicity of the reaction environment is drastically lowered, virtually eliminating the pathway for base-catalyzed enolization while maintaining exceptionally high coupling yields[2][6].

Q: Does pre-activation time matter? A: Absolutely. The α -proton only becomes highly acidic after the carboxylic acid is converted into an active ester[2]. If you pre-activate Fmoc-Cys(Dpm)-OH in the presence of a base and delay its addition to the resin, you are maximizing the lifetime of the highly vulnerable activated intermediate. For cysteine, in-situ activation (adding reagents directly to the resin) or strictly limiting pre-activation to ≤ 1 minute is mandatory[2][6].

Q: Can I use microwave-assisted SPPS (MW-SPPS) for Fmoc-Cys(Dpm)-OH? A: It is strongly advised to perform cysteine couplings at ambient room temperature (20–25 °C). Elevated temperatures exponentially accelerate the kinetics of enolization[2]. It is far safer to extend the coupling time at room temperature than to apply heat[2].

Quantitative Data: Impact of Coupling Conditions on Racemization

The table below synthesizes experimental data demonstrating how the choice of protecting group, coupling reagent, base, and temperature directly impacts the formation of the D-Cys impurity.

Cysteine Derivative	Coupling Reagents	Base	Temp (°C)	% D-Cys Formation	Mechanistic Takeaway
Fmoc-Cys(Trt)-OH	HCTU / 6-Cl-HOBt	DIPEA	25 °C	~8.0%	Strong base + Trt = High enolization[1]
Fmoc-Cys(Dpm)-OH	HCTU / 6-Cl-HOBt	DIPEA	25 °C	~1.2%	Dpm provides better shielding than Trt[1][3]
Fmoc-Cys(Dpm)-OH	HCTU / 6-Cl-HOBt	DIPEA	80 °C (MW)	~3.0%	Heat accelerates enolization, even with Dpm[1]
Fmoc-Cys(Trt)-OH	HCTU / 6-Cl-HOBt	TMP (Collidine)	25 °C	< 1.0%	Weaker base mitigates proton abstraction[3]
Fmoc-Cys(Dpm)-OH	DIC / OxymaPure	None	25 °C	< 1.0%	Base-free activation is the optimal strategy [2][6]

Note: Exact racemization percentages vary based on the specific peptide sequence (steric hindrance of the N-terminal amine on the resin). Data aggregated from comparative model studies[1][3][6].

Validated Experimental Protocol: DIC/Oxyma Coupling of Fmoc-Cys(Dpm)-OH

To guarantee the highest chiral integrity, utilize this base-free, in-situ activation protocol for all Fmoc-Cys(Dpm)-OH couplings.

Materials Required:

• Fmoc-Cys(Dpm)-OH (3 to 5 equivalents relative to resin loading)

• OxymaPure (3 to 5 equivalents)

• N,N'-Diisopropylcarbodiimide (DIC) (3 to 5 equivalents)

• Peptide-synthesis grade N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Fmoc Deprotection: Treat the resin-bound peptide with 20% piperidine in DMF (2 × 5 mins) to remove the N-terminal Fmoc group. Note: OxymaPure (0.1 M) can be added to the piperidine solution to suppress aspartimide formation if applicable[6].

• Resin Washing: Wash the resin thoroughly with DMF (5 × 1 min) to remove all traces of piperidine. Critical: Residual piperidine will act as a base during coupling and induce racemization.

• Preparation of Reagents:

  • Dissolve Fmoc-Cys(Dpm)-OH and OxymaPure in a minimal volume of DMF (to achieve ~0.1 M to 0.2 M concentration).

  • Do not add DIC yet.

• In-Situ Activation (Zero Pre-activation):

  • Add the Fmoc-Cys(Dpm)-OH / OxymaPure solution directly to the resin vessel.

  • Immediately add the DIC directly to the resin suspension[6].

• Coupling: Agitate the reaction mixture at room temperature (20–25 °C) for 1 to 2 hours[5]. Do not apply microwave heating[2].

• Washing & Verification: Drain the reaction vessel and wash the resin with DMF (3 × 1 min) and DCM (3 × 1 min). Perform a Kaiser test (or Chloranil test for secondary amines) to confirm complete coupling. If a recoupling is necessary, repeat steps 3-5.

References

• Peptide Chemistry. Cysteine Racemization in Fmoc-SPPS: Mechanisms, Detection, and Prevention. Retrieved from: [Link]

• National Institutes of Health (PMC). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Retrieved from:[Link]

• OxymaPure. Peptide/Amide bond Synthesis – OxymaPure®. Retrieved from: [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. oxymapure.com [oxymapure.com]

Optimizing cleavage conditions to remove the Dpm group completely

Welcome to the Technical Support Center for advanced chemical synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the complete removal of the diphenylmethyl (Dpm) protecting group. As Senior Application Scientists, we provide not just protocols, but the rationale behind them to ensure your success.

Frequently Asked Questions (FAQs)

Q1: What is the Dpm group and why is its complete removal sometimes challenging?

The diphenylmethyl (Dpm) group, also known as benzhydryl (Bzh), is a protecting group commonly used for the thiol functional group of cysteine residues in peptide synthesis.[1] It offers stability during synthesis but is designed to be cleaved under moderately acidic conditions, typically with trifluoroacetic acid (TFA).

Complete removal can be challenging due to the stability of the diphenylmethyl cation that is generated upon cleavage. This cation is a potent electrophile and can reattach to the deprotected thiol or other nucleophilic residues in the peptide sequence if not effectively quenched.[2] Incomplete cleavage can also result from steric hindrance or suboptimal reaction conditions.

Q2: I'm observing incomplete Dpm cleavage in my peptide. What are the initial troubleshooting steps?

Incomplete cleavage is a common issue. Here’s a systematic approach to address it:

• Verify Your Cleavage Cocktail: The composition of your TFA "cocktail" is critical. A standard cocktail may not be sufficient.

• Optimize Reaction Time and Temperature: Cleavage is a kinetic process. Insufficient time or low temperatures can lead to incomplete reactions.

• Ensure Effective Scavenging: The choice and concentration of scavengers are paramount to prevent side reactions and drive the equilibrium towards the deprotected product.

• Monitor the Cleavage Reaction: Relying on a standard protocol without monitoring can be inefficient. Analytical techniques like HPLC and mass spectrometry are essential to confirm complete deprotection.[3]

The following sections will delve into detailed protocols and explanations for each of these steps.

Troubleshooting Guide: From Incomplete Cleavage to High-Purity Product

Problem 1: My HPLC and Mass Spec data show a significant amount of Dpm-protected peptide remaining after standard cleavage.

Root Cause Analysis: This is often due to an insufficiently strong cleavage cocktail or inadequate reaction time. The Dpm group's lability is dependent on the overall peptide sequence and the presence of other protecting groups.

Solution: Optimize the Cleavage Cocktail and Reaction Conditions

A standard cleavage cocktail of 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS) may not be potent enough for complete Dpm removal.[4][5]

Experimental Protocol: Enhanced Dpm Cleavage

• Prepare the Cleavage Cocktail: For peptides containing Cys(Dpm), especially alongside other sensitive residues like Trp and Met, a more robust cocktail is recommended. A common and effective choice is Reagent K .[5]

• Perform the Cleavage:

  • Ensure the peptide-resin is dry.

  • Add the cleavage cocktail to the resin (10-25 mL per gram of resin).

  • Gently agitate the mixture at room temperature.

• Monitor the Reaction:

  • After an initial 2-3 hours, take a small aliquot of the cleavage mixture.

  • Precipitate the peptide with cold diethyl ether.[6]

  • Analyze the crude peptide by HPLC and mass spectrometry to check for the presence of the Dpm group (mass addition of 166.22 Da).[7]

• Extend Reaction Time if Necessary: If incomplete cleavage is observed, extend the reaction time up to 6 hours. For particularly stubborn sequences, if deprotection is still not complete, precipitate the peptide and repeat the cleavage with a fresh cocktail.

Data Presentation: Comparison of Cleavage Cocktails for Dpm Removal

Cleavage Cocktail	Composition (v/v/v/v/v)	Key Advantages	When to Use
Standard Cocktail	95% TFA / 2.5% H₂O / 2.5% TIS	General purpose, low odor.	Simple peptides without sensitive residues.
Reagent K	82.5% TFA / 5% H₂O / 5% Phenol / 5% Thioanisole / 2.5% EDT	Powerful cocktail with multiple scavengers.	Peptides with Cys(Dpm), Trp, Met, and Arg.[5]
Modified Cocktail	94% TFA / 2.5% H₂O / 2.5% EDT / 1% TIS	Reduced odor alternative to Reagent K.	Peptides with Cys(Dpm) and Met.

Problem 2: My desired peptide is the major product, but I'm seeing significant side products related to re-alkylation.

Root Cause Analysis: The generation of the stable diphenylmethyl cation during cleavage can lead to its re-attachment to the deprotected cysteine's thiol group or other nucleophilic side chains like tryptophan and methionine. This indicates inefficient scavenging.

Solution: Implement an Optimized Scavenger Strategy

Scavengers are nucleophiles added to the cleavage cocktail to "trap" the carbocations generated from the protecting groups.[5][6]

Diagram: The Role of Scavengers in Dpm Cleavage

Caption: Effective scavenging traps the Dpm cation, preventing side reactions.

Key Scavengers and Their Roles:

• Triisopropylsilane (TIS): An excellent scavenger for trityl and other carbocations. It works via a hydride transfer mechanism.

• 1,2-Ethanedithiol (EDT): A soft nucleophile that is particularly effective at scavenging cations and preventing disulfide bond formation. It is highly recommended for Cysteine-containing peptides.[8]

• Water: Essential for the hydrolysis of some protecting groups and aids in the removal of the Pbf group from Arginine.[4]

• Thioanisole: A scavenger that helps to prevent the alkylation of Tryptophan and Methionine.[4]

• Phenol: Used to suppress alkylation of Tyrosine and Tryptophan.[4]

Experimental Protocol: Optimizing Scavengers for Dpm Cleavage

• Identify Sensitive Residues: Analyze your peptide sequence for the presence of Cys, Trp, Met, and Tyr.

• Select the Appropriate Scavenger Cocktail:

  • For peptides with Cys(Dpm) only: A cocktail of TFA/H₂O/TIS/EDT (e.g., 94:2.5:1:2.5) is a good starting point.

  • For peptides rich in Cys(Dpm), Trp, and Met: Reagent K (TFA/water/phenol/thioanisole/EDT - 82.5:5:5:5:2.5) is highly recommended.[5]

• Perform a Small-Scale Test Cleavage: Before committing your entire batch of resin, perform a test cleavage on 20-50 mg of resin.[5]

• Analyze the Crude Product: Use HPLC and mass spectrometry to identify any side products. The mass difference will indicate the nature of the modification (e.g., +166 Da for Dpm re-attachment).

Workflow for Complete Dpm Group Removal

This workflow provides a systematic approach from initial assessment to final product analysis.

Caption: A systematic workflow for optimizing Dpm group cleavage.

Conclusion

The complete and clean removal of the Dpm protecting group is an achievable goal with careful planning and a systematic approach to troubleshooting. By understanding the chemistry of the Dpm group and the role of each component in the cleavage cocktail, researchers can confidently deprotect their peptides and obtain high-purity products for their downstream applications. Remember to always perform a small-scale test cleavage to optimize conditions before proceeding with your entire batch.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amino acid protecting groups [thegpm.org]
• 8. 1,4-Benzenedimethanethiol (1,4-BDMT) as a scavenger for greener peptide resin cleavages - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Incomplete Coupling of Fmoc-S-(diphenylmethyl)-L-cysteine

Welcome to the technical support guide for troubleshooting challenges associated with the solid-phase peptide synthesis (SPPS) of peptides containing S-(diphenylmethyl)-L-cysteine (Cys(Dpm)). This resource is designed for researchers, chemists, and drug development professionals who encounter difficulties incorporating this sterically hindered amino acid. Here, we address common failure points in a direct question-and-answer format, providing field-proven solutions grounded in chemical principles.

Frequently Asked Questions (FAQs)

Q1: Why is my Fmoc-Cys(Dpm)-OH coupling reaction often incomplete?

A1: Incomplete coupling of Fmoc-Cys(Dpm)-OH is primarily attributed to two factors:

• Steric Hindrance: The diphenylmethyl (Dpm) group is a bulky side-chain protectant. This bulk can physically obstruct the activated carboxyl group of the incoming amino acid from efficiently approaching the free N-terminal amine of the peptide chain on the solid support.[1] This effect is magnified if the preceding amino acid in the sequence is also sterically demanding.

• Peptide Aggregation: In certain sequences, the growing peptide chain can fold into secondary structures, such as beta-sheets, directly on the resin. This aggregation can render the N-terminal amine inaccessible, leading to a failed coupling reaction.[2] This is a sequence-dependent issue rather than one specific to Cys(Dpm), but it is a common cause of difficult couplings.

Q2: My Kaiser test is strongly positive after a standard coupling cycle with Fmoc-Cys(Dpm)-OH. What is the first and simplest troubleshooting step?

A2: The most immediate and straightforward intervention is to perform a "double coupling".[3] This involves repeating the entire coupling step with a fresh solution of activated Fmoc-Cys(Dpm)-OH immediately after the first attempt without an intervening Fmoc deprotection step. This increases the reaction time and provides a second opportunity for the coupling to proceed to completion, often overcoming minor to moderate steric hindrance.

Q3: Can I use microwave-assisted synthesis to force the coupling to completion?

A3: Yes, microwave heating can significantly accelerate the coupling reaction. However, it must be used with extreme caution for cysteine residues. Elevated temperatures, especially in the presence of bases like N,N-Diisopropylethylamine (DIEA), dramatically increase the rate of racemization by promoting the abstraction of the alpha-proton.[4][5] While the Dpm group has been shown to reduce racemization compared to the trityl (Trt) group, the risk is still substantial.[6] If you use microwave heating, it is critical to pair it with a low-racemization coupling cocktail and use the lowest effective temperature and shortest time possible.

Q4: How does Fmoc-Cys(Dpm)-OH compare to the more common Fmoc-Cys(Trt)-OH in terms of coupling efficiency and side reactions?

A4: Both Dpm and Trt are bulky protecting groups that can lead to sterically hindered couplings. However, they have distinct properties:

• Acid Lability: The Dpm group is more stable to acid than the Trt group. It is stable to the dilute trifluoroacetic acid (TFA) conditions (1-5%) used to remove other highly acid-labile groups like Mmt, but is cleaved with the high-concentration TFA (e.g., 95%) used for final peptide cleavage from the resin.[7][8] This makes Dpm valuable for strategies requiring orthogonal removal of different cysteine protecting groups.

• Racemization: Fmoc-Cys(Dpm)-OH is generally less prone to base-catalyzed racemization during activation and coupling compared to Fmoc-Cys(Trt)-OH.[6] One study reported racemization levels of 1.2% for Cys(Dpm) versus 8.0% for Cys(Trt) under identical conventional SPPS conditions.[6] This makes Dpm a safer choice when coupling efficiency must be balanced against chiral purity.

In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving incomplete coupling of Fmoc-Cys(Dpm)-OH.

Problem: Positive Kaiser Test After Coupling

A positive Kaiser test indicates the presence of unreacted primary amines on the resin, confirming an incomplete reaction.

Workflow for Troubleshooting Incomplete Coupling

Caption: Decision workflow for addressing incomplete Fmoc-Cys(Dpm)-OH coupling.

Strategy 1: Optimize Coupling Chemistry and Conditions

If double coupling is insufficient, enhancing the reactivity of the coupling cocktail is the next logical step. Standard coupling conditions may not be potent enough to overcome the steric barrier.

Table 1: Recommended Coupling Reagent Cocktails for Hindered Amino Acids

Reagent Cocktail (Molar Equivalents)	Base (Equivalents)	Pre-activation	Advantages	Cautions & Considerations
Fmoc-AA / HCTU / HOBt (4 / 3.9 / 4)	DIEA (8)	1-2 min	High efficiency, rapid kinetics.[4]	Higher risk of racemization with Cys derivatives due to strong base.[9]
Fmoc-AA / HATU / HOAt (4 / 3.9 / 4)	DIEA or 2,4,6-Collidine (8)	1-2 min	Very potent, effective for highly hindered couplings.[10]	Highest racemization risk with DIEA. Using a weaker, bulkier base like 2,4,6-Collidine is recommended to mitigate this.[5][10]
Fmoc-AA / DIC / Oxyma Pure (4 / 4 / 4)	None	3-5 min	Gold standard for low racemization.[11]	Slower reaction kinetics compared to uronium salts. May require longer coupling times or double coupling for very difficult sequences.
Fmoc-AA / COMU / HOBt (4 / 3.9 / 4)	DIEA (8)	1-2 min	High efficiency, comparable to HATU, with a better safety profile.[12]	Still carries a significant risk of racemization with DIEA.

Strategy 2: Address On-Resin Aggregation

If coupling failures are persistent and sequence-dependent, peptide aggregation is the likely cause.[2]

• Solvent Modification: Switching the coupling solvent from pure DMF to a mixture like 1:1 DCM/DMF or using N-Methyl-2-pyrrolidone (NMP) can disrupt the hydrogen bonding that causes beta-sheet formation.[10]

• Chaotropic Agents: The addition of chaotropic salts like LiCl (0.5 M) to the coupling reaction can break up secondary structures, though this should be used judiciously as it can affect reaction kinetics.

Balancing Coupling Efficiency and Racemization

Forcing a difficult coupling and preserving chiral integrity are often opposing goals. The activation of Fmoc-Cys derivatives in the presence of a base makes the α-proton acidic and susceptible to abstraction, leading to racemization.[11][13]

Table 2: Relative Racemization of Cysteine Derivatives Under Different Coupling Conditions

Cysteine Derivative	Coupling Reagent / Base	Racemization (%)	Reference
Fmoc-Cys(Trt)-OH	DIPCDI / Oxyma Pure	3.3%
Fmoc-Cys(Dpm)-OH	DIPCDI / Oxyma Pure	6.8%
Fmoc-Cys(Thp)-OH	DIPCDI / Oxyma Pure	0.74%
Fmoc-Cys(Trt)-OH	HCTU / DIEA	~8.0%	[4][6]
Fmoc-Cys(Dpm)-OH	HCTU / DIEA	~1.2%	[6]

Note: Racemization levels are highly sequence and condition-dependent. This data is for comparative purposes.

The data indicates that while carbodiimide-based methods generally produce less racemization, the Dpm group shows significantly less racemization than Trt when using highly basic and efficient uronium salt methods.[6] This makes Fmoc-Cys(Dpm)-OH a good choice when high coupling efficiency is required , as it provides a better defense against epimerization than Fmoc-Cys(Trt)-OH under forcing conditions.

Key Experimental Protocols

Protocol 1: Standard Double Coupling

This protocol is the first-line response to an incomplete coupling reaction.

• Initial Coupling: Perform the coupling of Fmoc-Cys(Dpm)-OH using your standard protocol (e.g., 4 eq. Amino Acid, 3.9 eq. HCTU, 8 eq. DIEA in DMF for 1-2 hours).

• Wash: Wash the resin thoroughly with DMF (3 x 1 min).

• Monitoring: Take a small sample of resin beads and perform a Kaiser test.

• Decision: If the test is positive (blue beads), proceed to step 5. If negative, continue to the next deprotection step in your synthesis.

• Recouple: Immediately add a fresh solution of activated Fmoc-Cys(Dpm)-OH (prepared as in step 1) to the reaction vessel.

• React: Allow the second coupling reaction to proceed for 1-2 hours.

• Wash: Wash the resin thoroughly with DMF (5 x 1 min) before proceeding to the next Fmoc deprotection.

Protocol 2: Low-Racemization Coupling with DIC/Oxyma

This protocol is recommended as the default method for incorporating any cysteine derivative to minimize epimerization.

• Resin Preparation: Ensure the N-terminal Fmoc group has been removed and the resin has been thoroughly washed with DMF.

• Activation Solution: In a separate vessel, dissolve Fmoc-Cys(Dpm)-OH (4 eq.), Oxyma Pure (4 eq.), and DIC (4 eq.) in DMF.

• Pre-activation: Allow the mixture to pre-activate at room temperature for 3-5 minutes.

• Coupling: Add the activated amino acid solution to the resin.

• React: Allow the coupling reaction to proceed for 2-4 hours at room temperature. For sterically hindered positions, extending this time or performing a double coupling with this reagent cocktail may be necessary.

• Wash & Monitor: Wash the resin with DMF (5 x 1 min) and confirm completion with a Kaiser test.

References

• BenchChem. (2026). Technical Support Center: Optimizing Cysteinamide Coupling in SPPS. Benchchem.

• Hibino, H., Miki, Y., & Nishiuchi, Y. (2013). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 20(1), 30-36. [Link]

• Larsen, B. D., & Holm, A. (1994). Incomplete Fmoc deprotection in solid-phase synthesis of peptides. International Journal of Peptide and Protein Research, 43(1), 1-9. [Link]

• Biotage. (2023, January 30). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage. [Link]

• Zhang, W., & Li, G. (2018). Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Organic & Biomolecular Chemistry, 16(43), 8339-8343. [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Mesa Labs. [Link]

• Peptide Chemistry. (n.d.). Cysteine Racemization in Fmoc-SPPS: Prevention & Detection. Peptide Chemistry. [Link]

• Hibino, H., Miki, Y., & Nishiuchi, Y. (2013). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. ResearchGate. [Link]

• Góngora-Benítez, M., et al. (2013). Understanding Acid Lability of Cysteine Protecting Groups. PMC. [Link]

• BenchChem. (2025). Application Notes and Protocols: Fmoc-Cys(Acm)-OH in Cyclic Peptide Synthesis. Benchchem.

• Varkey, J. T., & Miller, S. J. (2026). Proximity-driven acceleration of challenging solid-phase peptide couplings. Proceedings of the National Academy of Sciences, 113(5), 1184-1189. [Link]

• BenchChem. (2025). A Comparative Guide to the Coupling Efficiency of Fmoc-D-Pro-OH and Other Proline Derivatives in Solid-Phase Peptide Synthesis. Benchchem.

• Góngora-Benítez, M., et al. (2012). Acid-Labile Cys-Protecting Groups for the Fmoc/tBu Strategy: Filling the Gap. Organic Letters, 14(21), 5472-5475. [Link]

• Dey, A., & D'Costa, S. (2024). Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. Organic Process Research & Development. [Link]

• Delves, M. W., et al. (2021). Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews, 50(17), 9837-9890. [Link]

• Bofill, R., et al. (2022). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. The Journal of Organic Chemistry. [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Nowick Lab. [Link]

• BenchChem. (2025). Stability of Fmoc-Cys(Acm)-OH Under Various Reaction Conditions: An In-depth Technical Guide. Benchchem.

• Ottnad, E., et al. (1976). Sterically hindered disulfide bridges in cystine diketopiperazine, cysteinyl-cysteine disulfide and derivatives. Biopolymers, 15(6), 1031-1041. [Link]

• Wang, Y., et al. (2021). Inhibition Mechanism of L-Cysteine on Maillard Reaction by Trapping 5-Hydroxymethylfurfural. Molecules, 26(12), 3695. [Link]

• BenchChem. (2025).

Sources

• 1. Sterically hindered disulfide bridges in cystine diketopiperazine, cysteinyl-cysteine disulfide and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Incomplete Fmoc deprotection in solid-phase synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 7. Understanding Acid Lability of Cysteine Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. chempep.com [chempep.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. peptidechemistry.org [peptidechemistry.org]

Reference Data & Comparative Studies

Mass Spectrometry Validation of Peptides Synthesized with Fmoc-Cys(Dpm)-OH: A Comparative Guide

Cysteine-rich peptides, particularly those requiring multiple regioselective disulfide bonds (such as conotoxins, insulin analogs, and IgG1 hinge fragments), present a significant synthetic challenge. While Fmoc-Cys(Trt)-OH is the industry standard for Solid-Phase Peptide Synthesis (SPPS), its high acid lability limits orthogonal deprotection strategies. Fmoc-Cys(Dpm)-OH (Diphenylmethyl) offers a robust alternative, providing intermediate acid stability that enables complex regioselective folding.

This guide objectively compares Dpm against traditional protecting groups and provides a comprehensive mass spectrometry (MS) validation framework to ensure synthetic integrity.

The Mechanistic Case for Dpm: Causality in Protecting Group Selection

In Fmoc SPPS, the choice of Cysteine protecting group dictates the entire downstream cleavage and folding strategy . The causality behind selecting Dpm over alternatives lies in the thermodynamic stability of the carbocations generated during acid cleavage:

• Fmoc-Cys(Trt)-OH (Trityl): Cleaved by 5–10% Trifluoroacetic acid (TFA) and fully removed at 95% TFA. However, the highly stable trityl cation can reversibly reattach to the highly nucleophilic free thiol or alkylate Tryptophan residues if scavengers are depleted.

• Fmoc-Cys(Mmt)-OH (4-Methoxytrityl): Extremely acid-labile, cleaved by 1–2% TFA. It is ideal for on-resin deprotection but cannot be used orthogonally with Trt because conditions that remove Mmt will partially cleave Trt .

• Fmoc-Cys(Dpm)-OH (Diphenylmethyl): The Dpm group requires higher TFA concentrations (60–90%) for removal. Crucially, it is completely stable to the 1–2% TFA used to cleave Mmt . This intermediate stability allows chemists to use Mmt and Dpm in the same sequence. Mmt can be selectively removed and oxidized to form a first disulfide bridge, while Dpm remains intact to protect the remaining Cysteines until global cleavage. Furthermore, Dpm demonstrates significantly lower rates of Cysteine racemization during carboxyl activation compared to Trt.

Mass Spectrometry Validation: Identifying Adducts and Mass Shifts

Validating the complete removal of Cysteine protecting groups is critical. Incomplete deprotection or side-reaction adducts will drastically alter the peptide's structural and pharmacological profile. LC-ESI-MS or MALDI-TOF MS are the standard self-validating tools for this process.

When analyzing the crude peptide, the presence of specific mass shifts indicates incomplete cleavage. The mass shift is calculated as the monoisotopic mass of the protecting group minus the mass of the displaced hydrogen atom.

Table 1: Quantitative MS Data for Cysteine Protecting Groups

Protecting Group	Cleavage Reagent	Orthogonality	Monoisotopic Mass Shift (Da)
Acm (Acetamidomethyl)	I2, Tl(tfa)3, Ag+	Stable to 95% TFA	+71.04
Dpm (Diphenylmethyl)	90–95% TFA	Stable to 1–2% TFA (Mmt cleavage)	+166.08
Trt (Trityl)	5–10% TFA (Partial), 95% (Full)	Not orthogonal to Mmt	+242.11
Mmt (4-Methoxytrityl)	1–2% TFA	Cleaved before Trt/Dpm	+272.12

Diagnostic Rule: If a peptide synthesized with Fmoc-Cys(Dpm)-OH shows an unexpected peak at +166.08 Da relative to the target mass, the cleavage cocktail lacked sufficient acidity or scavenger concentration .

Experimental Workflow: Regioselective Disulfide Formation

To demonstrate the utility of Fmoc-Cys(Dpm)-OH, the following self-validating protocol outlines the synthesis of a dual-disulfide peptide using Mmt and Dpm orthogonal protection. Every step includes a built-in MS validation checkpoint to ensure the system behaves as intended.

Step 1: Peptide Chain Assembly

Synthesize the peptide on a Rink Amide resin using standard Fmoc/tBu chemistry. Incorporate Fmoc-Cys(Mmt)-OH at the positions designated for the first disulfide bond, and Fmoc-Cys(Dpm)-OH for the second.

Step 2: Selective Mmt Deprotection

Treat the resin with 1–2% TFA and 5% Triisopropylsilane (TIS) in Dichloromethane (DCM) for 5 × 2 minutes.

• Mechanistic Causality: The low TFA concentration generates the methoxytrityl cation, which is immediately quenched by TIS. The Dpm groups remain 100% intact due to their higher activation energy for cleavage.

Step 3: First Disulfide Oxidation (On-Resin)

Wash the resin with DMF, then treat with 1.5 equivalents of N-Chlorosuccinimide (NCS) in DMF for 15 minutes to form the first disulfide bond. Wash thoroughly.

• Self-Validation Checkpoint 1: Cleave a micro-aliquot of the resin using 95% TFA and analyze via LC-MS. The mass must reflect the target peptide with one disulfide bond (-2 Da) and no Mmt adducts (+272 Da) . The Dpm groups will be cleaved in this test aliquot, confirming the base sequence is correct.

Step 4: Dpm Cleavage and Global Deprotection

Treat the bulk resin with a cleavage cocktail of 92.5% TFA, 2.5% TIS, 2.5% DODT (3,6-dioxa-1,8-octanedithiol), and 2.5% H2O for 2.5 hours at room temperature.

• Mechanistic Causality: The high TFA concentration overcomes the stability of the Dpm thioether, releasing the diphenylmethyl cation. DODT acts as a potent thiol scavenger to prevent Dpm-realkylation of the newly freed Cysteines.

Step 5: Second Disulfide Oxidation (In-Solution)

Precipitate the crude peptide in cold diethyl ether, dissolve in a basic buffer (0.1 M ammonium bicarbonate, pH 8.0), and allow air oxidation (or add 10% DMSO) to form the second disulfide bridge.

Step 6: Final LC-MS Validation

Analyze the final lyophilized product via high-resolution LC-MS.

• Self-Validation Checkpoint 2: The target mass must show a -4 Da shift (indicating two formed disulfide bonds) and a complete absence of the +166 Da (Dpm) mass shift.

Workflow Visualization

Figure 1: Orthogonal deprotection workflow utilizing Fmoc-Cys(Dpm)-OH and Fmoc-Cys(Mmt)-OH.

References

• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews (2021).[Link]

• Ready to Use Cysteine Thiol Protecting Groups in SPPS, A Practical Overview. Organic Process Research & Development (2024).[Link]

• Peptide Mass Shift: Common Peptide Side Reactions. Peptide Chemistry Database. [Link]

Safety & Regulatory Compliance

Comprehensive Operational and Disposal Guide for Fmoc-S-(diphenylmethyl)-L-cysteine

Executive Summary

Fmoc-S-(diphenylmethyl)-L-cysteine, commonly abbreviated as Fmoc-Cys(Dpm)-OH, is a highly specialized, protected amino acid utilized in Solid-Phase Peptide Synthesis (SPPS). The diphenylmethyl (Dpm) protecting group offers superior acid stability compared to the traditional trityl (Trt) group, allowing for the selective removal of highly acid-labile groups (like Mtt) without premature cysteine deprotection[1]. However, this unique chemical profile necessitates stringent operational handling, specialized cleavage protocols, and rigorous disposal procedures to mitigate exposure to hazardous byproducts such as trifluoroacetic acid (TFA) and piperidine. This guide provides drug development professionals with field-proven, step-by-step methodologies for the safe handling, deprotection, and disposal of Fmoc-Cys(Dpm)-OH.

Chemical Profile & Hazard Causality

Understanding the physicochemical properties of Fmoc-Cys(Dpm)-OH is critical for designing self-validating safety protocols. The molecule consists of a base-labile Fmoc group, an acid-labile Dpm group, and a sulfur-containing side chain.

Quantitative Chemical & Safety Data

Parameter	Specification / Value
Chemical Name	N-α-Fmoc-S-diphenylmethyl-L-cysteine
CAS Number	247595-29-5
Molecular Formula	C31H27NO4S
Molecular Weight	509.62 g/mol
Storage Temperature	15-25°C (Ambient) for short-term; 2-8°C recommended for long-term stability
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation)
Primary Cleavage Reagent	95% Trifluoroacetic Acid (TFA)

Causality in Handling:

• Autocatalytic Cleavage: Prolonged exposure to moisture can cause hydrolysis of the Fmoc group, leading to autocatalytic degradation initiated by trace free amino acids[2].

• Cation Generation: During cleavage, the Dpm group generates highly reactive diphenylmethyl cations. If not immediately quenched by nucleophilic scavengers (e.g., Triisopropylsilane), these cations will permanently re-alkylate the cysteine thiol or other nucleophilic residues (like Trp or Tyr).

Operational Handling & Storage Protocol

To ensure the chiral and chemical integrity of Fmoc-Cys(Dpm)-OH before synthesis, adhere to the following operational plan:

• Atmospheric Control: Store the solid powder in a tightly sealed container under an inert gas (argon or nitrogen) to prevent atmospheric moisture from initiating Fmoc hydrolysis[2].

• Temperature Regulation: While stable at ambient temperatures (15-25°C) for active use, long-term storage should be maintained at 2-8°C to slow potential degradation kinetics[1][2].

• Light Protection: Store in amber vials or dark environments to prevent photodegradation of the fluorenyl moiety[2].

• Dispensing: Always dispense the powder inside a certified fume hood using anti-static weighing boats to prevent inhalation of the irritating particulate matter[3].

SPPS Workflow & Waste Segregation Diagram

The following diagram illustrates the logical flow of Fmoc-Cys(Dpm)-OH through the SPPS cycle, highlighting the critical divergence of basic and acidic waste streams.

Workflow for Fmoc-Cys(Dpm)-OH handling, deprotection, and segregated waste disposal.

Step-by-Step Methodology: Cleavage and Deprotection

Because the Dpm group is highly stable, it requires a concentrated acidic environment for removal. The following self-validating protocol ensures complete deprotection while preventing side reactions[1].

Step 1: Resin Preparation Thoroughly wash the peptidyl-resin with Dichloromethane (DCM) (5 × 1 min) to remove all traces of N,N-Dimethylformamide (DMF). Causality: DMF is a weak base. Residual DMF will buffer the cleavage cocktail, severely inhibiting the TFA-mediated acidolysis required to remove the Dpm group.

Step 2: Cocktail Formulation Prepare the cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% HPLC-grade Water. Causality: TIS and water act as nucleophilic scavengers. They rapidly trap the Dpm carbocations generated during acidolysis, preventing them from attacking the newly freed cysteine thiol.

Step 3: Cleavage Reaction Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin). Agitate gently at room temperature for 2 to 3 hours.

Step 4: Filtration and Precipitation Filter the resin and collect the highly acidic filtrate. Concentrate the filtrate to about 20% of its original volume under a gentle stream of nitrogen. Add ice-cold diethyl ether to precipitate the deprotected peptide. Centrifuge and decant the supernatant into the designated acidic waste container.

Step-by-Step Methodology: Proper Disposal Procedures

The synthesis and cleavage of Fmoc-Cys(Dpm)-OH generate distinct hazardous waste streams. Never mix acidic and basic waste streams , as this will cause a violent, exothermic neutralization reaction that can overpressurize and rupture sealed waste containers[4][5].

Protocol A: Solid Waste Disposal

• Collection: Sweep up any spilled Fmoc-Cys(Dpm)-OH powder using a damp cloth to avoid dust generation. Place the cloth, empty reagent vials, contaminated weighing boats, and used pipette tips into a puncture-resistant, sealable container[6].

• Labeling: Label clearly as "Hazardous Solid Waste: Fmoc-Amino Acids and Contaminated Labware".

• Storage: Store in a designated dry area until institutional Environmental Health and Safety (EHS) pickup[6].

Protocol B: Basic Liquid Waste (Fmoc Deprotection)

• Collection: Collect all effluents from the Fmoc deprotection steps (typically 20% piperidine in DMF) and subsequent DMF washes[5].

• Containment: Store in a high-density polyethylene (HDPE) carboy.

• Labeling: Label as "Toxic/Flammable Waste: Basic Organic Solvents (DMF, Piperidine, Dibenzofulvene adducts)".

Protocol C: Acidic Liquid Waste (Dpm Cleavage)

• Collection: Collect the TFA/TIS/Water supernatant from the ether precipitation step, along with any DCM washes used post-cleavage[5][7].

• Containment: Use a dedicated, acid-resistant container (e.g., Teflon or specialized HDPE). Do not use standard glass if fluoride sources were introduced, though standard glass is generally acceptable for pure TFA[8].

• Labeling: Label as "Corrosive/Toxic Waste: Acidic Organic (TFA, TIS, Ether, Thiol byproducts)".

• Disposal: Do not attempt to neutralize bulk TFA waste at the bench. Arrange for EHS to collect the segregated container for professional neutralization and incineration[4][7].

Sources

• 1. Fmoc-Cys(Dpm)-OH Novabiochem 247595-29-5 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. FMOC-S-DIPHENYLMETHYL-L-CYSTEINE | 247595-29-5 [sigmaaldrich.com]
• 4. Solid-Phase or Liquid-Phase? How Has Peptide Synthesis Revolutionized Drug Discovery?-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 5. Fmoc-HoPro-OH | 86069-86-5 | Benchchem [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Fmoc-N-[2-(tritylmercapto)ethyl]-glycine | 882847-27-0 | Benchchem [benchchem.com]
• 8. Trifluoroacetyl fluoride | 354-34-7 | Benchchem [benchchem.com]